(3-Chlorophenyl)(4-methoxyphenyl)methanone

• CAS: 13389-51-0

Core Science & Biosynthesis

An In-Depth Technical Guide to (3-Chlorophenyl)(4-methoxyphenyl)methanone (CAS No. 13389-51-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Chlorophenyl)(4-methoxyphenyl)methanone, a benzophenone derivative, is a compound of interest in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis via Friedel-Crafts acylation, and an exploration of the known biological activities of structurally similar compounds, suggesting its potential therapeutic applications. The document is intended to serve as a foundational resource for researchers engaged in the study and application of this and related molecules.

Chemical and Physical Properties

(3-Chlorophenyl)(4-methoxyphenyl)methanone is a crystalline solid. A summary of its key physicochemical properties is presented in Table 1.

Property	Value
CAS Number	13389-51-0
Molecular Formula	C₁₄H₁₁ClO₂
Molecular Weight	246.69 g/mol
Melting Point	71.5-72 °C
Boiling Point	455.6 °C at 760 mmHg
Density	1.303 g/cm³
LogP	3.67140

Table 1: Physicochemical Properties of (3-Chlorophenyl)(4-methoxyphenyl)methanone

Synthesis

The primary method for the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone is the Friedel-Crafts acylation of anisole with 3-chlorobenzoyl chloride. This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).

Experimental Protocol: Friedel-Crafts Acylation

This protocol is a generalized procedure based on standard laboratory practices for Friedel-Crafts acylation reactions and should be adapted and optimized for specific laboratory conditions.[1][2]

Materials:

• Anisole

• 3-Chlorobenzoyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (anhydrous)

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Ice

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography or recrystallization

Procedure:

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas trap, and an addition funnel. The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from reacting with the Lewis acid catalyst.[1]

• Catalyst Suspension: In the reaction flask, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane. Cool the suspension in an ice bath.

• Acyl Chloride Addition: Dissolve 3-chlorobenzoyl chloride (1.0 equivalent) in anhydrous dichloromethane and add it to the addition funnel. Add the 3-chlorobenzoyl chloride solution dropwise to the cooled aluminum chloride suspension with vigorous stirring over 15-20 minutes.

• Anisole Addition: After the addition of the acyl chloride, dissolve anisole (1.0 equivalent) in anhydrous dichloromethane and add it to the addition funnel. Add the anisole solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours, or until TLC analysis indicates the consumption of the starting materials.

• Work-up: Carefully and slowly quench the reaction by pouring the mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.[1] Stir vigorously for 15-20 minutes to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with two portions of dichloromethane. Combine the organic extracts.

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude (3-Chlorophenyl)(4-methoxyphenyl)methanone by recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) or by flash column chromatography on silica gel.[1]

Reaction Workflow

Figure 1: General workflow for the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Potential Biological Activity and Applications

While specific biological data for (3-Chlorophenyl)(4-methoxyphenyl)methanone is limited in publicly available literature, the benzophenone scaffold is a common motif in bioactive molecules. Research on structurally related compounds provides insights into the potential applications of this molecule in drug discovery and development.

Anticancer Activity

Numerous studies have demonstrated the cytotoxic effects of benzophenone derivatives against various cancer cell lines. For instance, compounds structurally related to combretastatin A-4, which share the methoxy-substituted phenyl ring, have shown excellent cytotoxic activities.[3] A structurally similar compound, (4-Methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone, has been reported to inhibit tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis in human leukemia HL-60 cells. This suggests a potential mechanism of action for related benzophenones.

Derivatives of 3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazole have exhibited selective cytotoxic effects on human melanoma cells, inducing cell cycle arrest at the S phase.[4][5][6]

Other Potential Applications

The benzophenone core is also found in compounds with other biological activities, including antimicrobial and neuroprotective effects. The specific substitution pattern of (3-Chlorophenyl)(4-methoxyphenyl)methanone may confer unique properties that warrant further investigation in these and other therapeutic areas.

Signaling Pathway Considerations

Based on the known mechanism of action of related compounds, a potential signaling pathway affected by (3-Chlorophenyl)(4-methoxyphenyl)methanone, particularly in the context of cancer, could involve the disruption of microtubule dynamics.

Figure 2: A hypothesized signaling pathway for the anticancer activity of the target compound.

Conclusion

(3-Chlorophenyl)(4-methoxyphenyl)methanone is a readily synthesizable benzophenone derivative with potential for further investigation in drug discovery and materials science. This guide provides a foundational understanding of its properties and a detailed protocol for its synthesis. While direct biological data is scarce, the activities of related compounds suggest that it may possess valuable cytotoxic properties. Further research is warranted to fully elucidate its biological mechanism of action and therapeutic potential.

References

• 1. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. researchgate.net [researchgate.net]
• 4. ijbch.kaznu.kz [ijbch.kaznu.kz]
• 5. View of Cytotoxic effect of a 3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazole derivative compound in human melanoma cells [ijbch.kaznu.kz]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone, a valuable benzophenone derivative with applications in medicinal chemistry and materials science. The primary synthetic route detailed herein is the Friedel-Crafts acylation of anisole with 3-chlorobenzoyl chloride, a robust and widely utilized method for the formation of aryl ketones.

Core Synthesis Pathway: Friedel-Crafts Acylation

The synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone is achieved through the electrophilic aromatic substitution reaction known as Friedel-Crafts acylation. In this reaction, the acyl group from 3-chlorobenzoyl chloride is introduced into the electron-rich aromatic ring of anisole, predominantly at the para position due to the ortho-, para-directing effect of the methoxy group. The reaction is typically catalyzed by a Lewis acid, such as anhydrous aluminum chloride (AlCl₃), which activates the acyl chloride, facilitating the generation of the acylium ion electrophile.

Below is a diagram illustrating the overall reaction pathway:

Caption: Reaction scheme for the synthesis of the target compound.

Quantitative Data Summary

The following tables provide key quantitative data for the reactants, catalyst, and the final product, essential for experimental planning and execution.

Table 1: Properties of Reactants and Product

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
3-Chlorobenzoyl chloride	618-46-2	C₇H₄Cl₂O	175.01	44	225
Anisole	100-66-3	C₇H₈O	108.14	-37	154
(3-Chlorophenyl)(4-methoxyphenyl)methanone	13389-51-0	C₁₄H₁₁ClO₂	246.69	Not available	Not available

Table 2: Suggested Reagent Quantities for Laboratory Scale Synthesis

Reagent	Molecular Weight ( g/mol )	Molar Ratio	Amount (mmol)	Mass (g)	Volume (mL)
3-Chlorobenzoyl chloride	175.01	1.0	10	1.75	~1.28
Anisole	108.14	1.1	11	1.19	~1.20
Aluminum Chloride (anhydrous)	133.34	1.2	12	1.60	-
Dichloromethane (solvent)	84.93	-	-	-	20

Detailed Experimental Protocol

This protocol is a generalized procedure for the Friedel-Crafts acylation of anisole with 3-chlorobenzoyl chloride. Researchers should adapt this methodology based on their specific laboratory conditions and safety protocols.

Materials and Equipment:

• Round-bottom flask equipped with a magnetic stirrer and a reflux condenser

• Dropping funnel

• Ice bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Anhydrous aluminum chloride (AlCl₃)

• 3-Chlorobenzoyl chloride

• Anisole

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, dropping funnel, and a reflux condenser fitted with a drying tube (e.g., filled with calcium chloride), add anhydrous aluminum chloride (1.2 equivalents).

• Solvent Addition: Add anhydrous dichloromethane (20 mL) to the flask and cool the suspension to 0 °C using an ice bath.

• Addition of Acyl Chloride: Dissolve 3-chlorobenzoyl chloride (1.0 equivalent) in a small amount of anhydrous dichloromethane and add it to the dropping funnel. Add the 3-chlorobenzoyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature at 0 °C.

• Addition of Anisole: After the addition of the acyl chloride is complete, add anisole (1.1 equivalents) to the dropping funnel and add it dropwise to the reaction mixture over 20-30 minutes.

• Reaction: Once the addition of anisole is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture again in an ice bath and slowly and carefully quench the reaction by the dropwise addition of crushed ice, followed by concentrated hydrochloric acid. This will decompose the aluminum chloride complex.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) or by column chromatography on silica gel to yield the pure (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Logical Workflow of the Experimental Procedure

The following diagram outlines the logical flow of the experimental protocol, from the initial setup to the final purification of the product.

Caption: Step-by-step workflow for the synthesis.

Characterization

• ¹H NMR: Aromatic protons will appear in the range of δ 6.9-8.0 ppm. The methoxy group protons will be a singlet at approximately δ 3.8-3.9 ppm.

• ¹³C NMR: The carbonyl carbon will be observed around δ 195 ppm. Aromatic carbons will be in the range of δ 114-164 ppm, and the methoxy carbon will be around δ 55 ppm.

• IR Spectroscopy: A strong absorption band corresponding to the carbonyl (C=O) stretch will be present in the region of 1650-1670 cm⁻¹. C-O stretching for the ether and C-Cl stretching will also be observable.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the product (246.69 g/mol ).

Conclusion

This technical guide outlines a reliable and efficient method for the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone via Friedel-Crafts acylation. The provided data and experimental protocol offer a solid foundation for researchers to produce this compound for further investigation in various fields of chemical and pharmaceutical sciences. It is imperative that all experimental work is conducted with appropriate safety precautions in a well-ventilated fume hood.

An In-depth Technical Guide to the Friedel-Crafts Acylation for the Synthesis of Substituted Benzophenones

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Friedel-Crafts acylation stands as a cornerstone of organic synthesis, providing a robust and versatile method for the formation of carbon-carbon bonds and the synthesis of aryl ketones. This technical guide offers a comprehensive overview of the Friedel-Crafts acylation specifically tailored for the synthesis of substituted benzophenones, a structural motif of significant importance in medicinal chemistry and materials science. This document will delve into the reaction mechanism, explore the diverse range of catalysts, and provide detailed experimental protocols. Quantitative data from various studies are summarized in structured tables for comparative analysis, and key processes are visualized through detailed diagrams to facilitate a deeper understanding of this pivotal reaction.

Introduction

Benzophenone and its substituted derivatives are a critical class of compounds widely utilized as photoinitiators, fragrances, and, most notably, as scaffolds in the development of therapeutic agents. The synthesis of these compounds often relies on the Friedel-Crafts acylation, an electrophilic aromatic substitution reaction that involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst.[1][2] This guide will provide an in-depth exploration of this reaction, focusing on the practical aspects and data-driven insights relevant to researchers in the field.

The Reaction Mechanism

The Friedel-Crafts acylation proceeds through a well-established electrophilic aromatic substitution mechanism. The key steps are:

• Formation of the Acylium Ion: The Lewis acid catalyst, commonly aluminum chloride (AlCl₃), reacts with the acyl halide (e.g., benzoyl chloride) to form a highly electrophilic acylium ion. This ion is resonance-stabilized.[1][2]

• Electrophilic Attack: The electron-rich aromatic ring acts as a nucleophile, attacking the acylium ion. This step results in the formation of a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex, and temporarily disrupts the aromaticity of the ring.[1][2]

• Deprotonation and Regeneration of the Aromatic Ring: A weak base, typically the complexed Lewis acid anion (e.g., AlCl₄⁻), removes a proton from the carbon bearing the newly added acyl group. This restores the aromaticity of the ring and regenerates the Lewis acid catalyst.[1][3]

• Product Complexation: The resulting benzophenone product, being a Lewis base, readily forms a complex with the strong Lewis acid catalyst.[3] Therefore, a stoichiometric amount of the catalyst is often required. An aqueous workup is necessary to break this complex and isolate the final ketone product.[3]

References

• 1. byjus.com [byjus.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Physical Properties of 3-chloro-4'-methoxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-chloro-4'-methoxybenzophenone. It includes a summary of its physicochemical data, detailed experimental protocols for property determination, and a description of its known biological activities. This document is intended to serve as a valuable resource for professionals in research and development.

Core Physical and Chemical Properties

Property	Value	Source(s)
CAS Number	13389-51-0	[1]
Molecular Formula	C14H11ClO2	[2]
Molecular Weight	246.69 g/mol	[2]
Physical Form	Solid	[2]
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Expected to be soluble in common organic solvents like methanol, ethanol, acetone, and chloroform. Likely has low water solubility.

Synthesis and Characterization Workflow

The synthesis of 3-chloro-4'-methoxybenzophenone can be achieved via a Friedel-Crafts acylation reaction. This common method for synthesizing benzophenones involves the reaction of an acyl chloride with an aromatic compound in the presence of a Lewis acid catalyst.

References

• 1. usbio.net [usbio.net]
• 2. 3-CHLORO-4'-METHOXYBENZOPHENONE [amp.chemicalbook.com]

Spectroscopic Profile of (3-Chlorophenyl)(4-methoxyphenyl)methanone: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for the compound (3-Chlorophenyl)(4-methoxyphenyl)methanone, also known as 3-chloro-4'-methoxybenzophenone. Due to the limited availability of a complete, unified experimental dataset for this specific molecule, this document presents a composite of expected and reported spectral data based on closely related analogs. This guide is intended to serve as a valuable resource for the characterization and analysis of this and similar compounds.

Chemical Structure and Properties

• IUPAC Name: (3-Chlorophenyl)(4-methoxyphenyl)methanone

• Synonyms: 3-Chloro-4'-methoxybenzophenone

• CAS Number: 13389-51-0

• Molecular Formula: C₁₄H₁₁ClO₂

• Molecular Weight: 246.69 g/mol

Spectroscopic Data Summary

The following tables summarize the anticipated spectroscopic data for (3-Chlorophenyl)(4-methoxyphenyl)methanone. This data is compiled from spectral information of closely related analogs and predictive tools.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment (Tentative)
~7.7-7.8	m	2H	Aromatic H (ortho to C=O in 4-methoxyphenyl ring)
~7.3-7.6	m	4H	Aromatic H (3-chlorophenyl ring)
~6.9-7.0	m	2H	Aromatic H (meta to C=O in 4-methoxyphenyl ring)
~3.8	s	3H	Methoxy (-OCH₃)

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (δ) (ppm)	Assignment (Tentative)
~195	Carbonyl Carbon (C=O)
~163	Aromatic C (C-OCH₃ in 4-methoxyphenyl ring)
~138	Aromatic C (C-Cl in 3-chlorophenyl ring)
~132-134	Aromatic CH (3-chlorophenyl ring)
~130-132	Aromatic CH (ortho to C=O in 4-methoxyphenyl ring)
~128-130	Aromatic C (ipso- to C=O in 3-chlorophenyl ring)
~125-127	Aromatic CH (3-chlorophenyl ring)
~113-115	Aromatic CH (meta to C=O in 4-methoxyphenyl ring)
~55	Methoxy Carbon (-OCH₃)

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
~1650-1670	Strong	C=O (Ketone) stretch
~1590-1610	Medium-Strong	C=C (Aromatic) stretch
~1250-1270	Strong	C-O (Aryl ether) stretch (asymmetric)
~1150-1170	Medium	C-O (Aryl ether) stretch (symmetric)
~1000-1100	Medium	C-H (Aromatic) in-plane bend
~700-800	Strong	C-Cl stretch

MS (Mass Spectrometry)

m/z	Relative Intensity (%)	Assignment
246	High	[M]⁺ (Molecular ion with ³⁵Cl)
248	Medium	[M+2]⁺ (Isotopic peak for ³⁷Cl)
135	High	[C₇H₇O]⁺ (4-methoxybenzoyl cation)
111	Medium	[C₆H₄Cl]⁺ (3-chlorophenyl cation)

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. These methods are standard for the analysis of aromatic ketones.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse program. Key parameters include a spectral width of approximately 16 ppm, a sufficient number of scans for a good signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 220-250 ppm) is necessary. A significantly larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is commonly used. Place a small amount of the solid sample directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin disk.

• Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio. A background spectrum of the empty ATR crystal or a blank KBr pellet should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source. Electron Ionization (EI) is a common technique for this type of molecule.

• Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system or a direct insertion probe on a mass spectrometer can be used.

• Data Acquisition: Acquire the mass spectrum over a relevant mass-to-charge (m/z) range (e.g., 50-500 amu). The ionization energy for EI is typically set at 70 eV.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure. The isotopic pattern for chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observed for chlorine-containing fragments.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a synthesized organic compound like (3-Chlorophenyl)(4-methoxyphenyl)methanone.

A generalized workflow for the synthesis, purification, and spectroscopic analysis of an organic compound.

Technical Guide: Solubility of (3-Chlorophenyl)(4-methoxyphenyl)methanone in Organic Solvents

Introduction

(3-Chlorophenyl)(4-methoxyphenyl)methanone, a substituted benzophenone (CAS Number: 13389-51-0), is a chemical intermediate of interest in organic synthesis and potentially in the development of new chemical entities. Understanding its solubility profile in various organic solvents is a critical prerequisite for its application in synthesis, purification, formulation, and analytical characterization. Solubility data informs crucial parameters such as reaction kinetics, solvent selection for chromatography, crystallization conditions, and the development of stable formulations.

This technical guide provides an overview of the solubility characteristics of this compound. While specific quantitative experimental data is not extensively available in public literature, this guide outlines the expected solubility behavior based on its structural properties and provides a comprehensive, standardized protocol for its experimental determination.

Solubility Data

A thorough review of scientific literature and chemical databases did not yield specific quantitative solubility data for (3-Chlorophenyl)(4-methoxyphenyl)methanone. The parent compound, benzophenone, is known to be practically insoluble in water but soluble in various organic solvents such as alcohols, ketones, and ethers.[1][2] Structurally, (3-Chlorophenyl)(4-methoxyphenyl)methanone is a non-polar, aromatic ketone, and it is anticipated to exhibit a similar solubility profile.

The table below summarizes the expected qualitative solubility in a range of common laboratory solvents. Quantitative values can be determined experimentally using the protocol outlined in Section 3.0.

Solvent	Solvent Class	Predicted Solubility	Quantitative Data (g/100mL at 25°C)
Water	Protic, Polar	Low / Insoluble	Not Available in Literature
Methanol	Protic, Polar	Soluble	Not Available in Literature
Ethanol	Protic, Polar	Soluble	Not Available in Literature
Acetone	Aprotic, Polar	Very Soluble	Not Available in Literature
Acetonitrile	Aprotic, Polar	Soluble	Not Available in Literature
Ethyl Acetate	Aprotic, Polar	Soluble	Not Available in Literature
Dichloromethane	Aprotic, Non-polar	Very Soluble	Not Available in Literature
Toluene	Aprotic, Non-polar	Soluble	Not Available in Literature
Hexane	Aprotic, Non-polar	Sparingly Soluble	Not Available in Literature

Experimental Protocol for Solubility Determination

The following protocol describes the isothermal shake-flask method, a widely accepted technique for determining the equilibrium solubility of a solid compound in a solvent.

3.1 Materials and Equipment

• (3-Chlorophenyl)(4-methoxyphenyl)methanone (solid, >99% purity)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (±0.1 mg accuracy)

• Thermostatic shaker bath or incubator

• Calibrated thermometer

• Screw-capped vials (e.g., 20 mL glass scintillation vials)

• Syringe filters (0.22 µm or 0.45 µm, PTFE or other solvent-compatible membrane)

• Syringes

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

3.2 Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid (3-Chlorophenyl)(4-methoxyphenyl)methanone to a series of vials. The excess should be sufficient to ensure a solid phase remains at equilibrium.

  • Accurately pipette a known volume (e.g., 10.0 mL) of the desired solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25.0 ± 0.1 °C).

  • Agitate the vials at a constant speed for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary studies should be conducted to determine the time required to achieve equilibrium.

• Sample Collection and Preparation:

  • After equilibration, stop the agitation and allow the vials to rest in the thermostatic bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample from the clear supernatant using a syringe.

  • Immediately attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed vial or volumetric flask. This step is critical to remove all undissolved solid particles.

• Quantification:

  • Accurately weigh the filtered sample or dilute it to a known volume.

  • Analyze the concentration of (3-Chlorophenyl)(4-methoxyphenyl)methanone in the sample using a validated analytical method (e.g., HPLC-UV).

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

3.3 Calculation The solubility (S) is calculated using the following formula:

S ( g/100 mL) = (Concentration from analysis [g/mL]) × 100

The experiment should be performed in triplicate for each solvent to ensure reproducibility, and the results should be reported as the mean ± standard deviation.

Visualized Experimental Workflow

The logical flow of the experimental protocol for determining solubility is depicted in the diagram below. This workflow ensures a systematic and reproducible approach to data generation.

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Conclusion

While quantitative solubility data for (3-Chlorophenyl)(4-methoxyphenyl)methanone is not currently published, its molecular structure strongly suggests high solubility in common polar aprotic and non-polar organic solvents and low solubility in water. For researchers and drug developers, the definitive solubility profile must be determined empirically. The provided isothermal shake-flask protocol and workflow offer a robust framework for generating reliable and accurate solubility data, which is essential for advancing research, development, and manufacturing activities involving this compound.

References

• 1. BENZOPHENONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Benzophenone | C6H5COC6H5 | CID 3102 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of Diaryl Ketones using Suzuki-Miyaura Coupling

As an AI assistant, I cannot generate visual diagrams directly in DOT language. However, I can provide the complete textual content for the Application Notes and Protocols, including structured data tables and detailed methodologies. Additionally, I will supply descriptions and the logical structure for the required diagrams, which can be used with a Graphviz tool to create the visualizations.

Audience: Researchers, scientists, and drug development professionals.

Introduction

The diaryl ketone motif is a cornerstone in medicinal chemistry and materials science, appearing in numerous pharmaceuticals, agrochemicals, and photoinitiators.[1] The Suzuki-Miyaura cross-coupling reaction offers a powerful and versatile platform for the synthesis of these valuable compounds. This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron species (typically an arylboronic acid) and an electrophile. For diaryl ketone synthesis, two primary strategies have been established: the Carbonylative Suzuki-Miyaura Coupling and the Acyl Suzuki-Miyaura Coupling .

• Carbonylative Coupling: A three-component reaction where an aryl halide, an arylboronic acid, and carbon monoxide (CO) are coupled to form the diaryl ketone. This method is highly convergent and leverages readily available starting materials.[2][3]

• Acyl Coupling: A two-component reaction between an arylboronic acid and an acyl electrophile, most commonly an acyl chloride. This approach avoids the direct handling of toxic carbon monoxide gas and often proceeds under milder conditions.[4][5][6]

This document provides detailed protocols, comparative data, and mechanistic insights for both approaches to guide researchers in selecting and implementing the optimal synthetic strategy.

Catalytic Cycle and Mechanism

The general mechanism for the Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium center that alternates between the Pd(0) and Pd(II) oxidation states.[7][8]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide (or carbon-acyl) bond of the electrophile, forming an arylpalladium(II) complex.

• Transmetalation: In the presence of a base, the aryl group from the boronic acid is transferred to the palladium center, displacing the halide and forming a diarylpalladium(II) intermediate. The base is crucial for activating the boronic acid.

• Reductive Elimination: The two aryl groups on the palladium center couple and are eliminated, forming the final diaryl product and regenerating the catalytically active Pd(0) species, which re-enters the cycle.

For carbonylative coupling, an additional migratory insertion step occurs where CO inserts into the Aryl-Pd bond after oxidative addition and before transmetalation.

Diagram Description: General Catalytic Cycle

Below is the logical structure for a Graphviz diagram illustrating the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Part I: Carbonylative Suzuki-Miyaura Coupling

This three-component reaction is an efficient method for synthesizing unsymmetrical diaryl ketones.[1] A significant advancement in this area is the use of carbon monoxide releasing molecules (CORMs) or ex situ CO generation, which circumvents the need for handling high-pressure CO gas cylinders, enhancing laboratory safety.[1][3][9][10]

Data Presentation: Carbonylative Coupling Examples

The following table summarizes representative conditions and yields for the synthesis of diaryl ketones via carbonylative Suzuki-Miyaura coupling.

Entry	Aryl Halide	Arylboronic Acid	Catalyst / Ligand	CO Source	Base / Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ / cataCXium A[2]	CO (10 bar)	K₃PO₄ / Dioxane	100	20	97
2	4-Bromobenzonitrile	Phenylboronic acid	Pd(OAc)₂ / cataCXium A[2]	CO (10 bar)	K₃PO₄ / Dioxane	100	20	98
3	1-Bromo-4-fluorobenzene	4-Acetylphenylboronic acid	Pd/g-C₃N₄ / BuPAd₂[9]	TFBen	NEt₃ / THF	100	16	85
4	4-Bromoacetophenone	4-Methoxyphenylboronic acid	Pd/g-C₃N₄ / BuPAd₂[9]	TFBen	NEt₃ / THF	100	16	76
5	Iodobenzene	Phenylboronic acid	'Pd(OAc)₂' / Fe(CO)₅[3]	Fe(CO)₅	K₂CO₃ / Anisole	130	24	91
6	4-Iodoanisole	Phenylboronic acid	'Pd(OAc)₂' / Fe(CO)₅[3]	K₂CO₃ / Anisole	K₂CO₃ / Anisole	130	24	88

cataCXium A: di-1-adamantyl-n-butylphosphine. TFBen: benzene-1,3,5-triyl triformate.

Experimental Protocol: Carbonylative Coupling using a CO Precursor

This protocol is adapted from methods utilizing a two-chamber system for the safe, ex situ generation of carbon monoxide.[1]

Materials:

• Aryl bromide (1.0 equiv, e.g., 0.5 mmol)

• Arylboronic acid derivative (e.g., sodium aryl trihydroxyborate, 1.2 equiv)

• Palladium catalyst (e.g., Pd(acac)₂, 2 mol%)

• Ligand (e.g., triphenylphosphine, 8 mol%)

• CO precursor (e.g., COgen, 1.5 equiv)

• Activator for CO precursor (e.g., triethylamine, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., dioxane, 3 mL)

• Two-chamber reaction vessel (e.g., CO-ware)

Procedure:

• Reaction Chamber Setup: To the reaction chamber of a two-chamber vessel, add the aryl bromide, arylboronic acid derivative, palladium catalyst, and ligand under an inert atmosphere (e.g., nitrogen or argon).

• Add the anhydrous, degassed solvent to the reaction chamber via syringe.

• CO Generation Chamber Setup: In a separate glovebox or inert atmosphere bag, add the solid CO precursor (COgen) to the CO-generation chamber.

• Assembly and Reaction: Seal both chambers and connect them. Place the vessel in a pre-heated oil bath at the desired temperature (e.g., 100 °C).

• Inject the activator (triethylamine) into the CO-generation chamber to initiate the release of carbon monoxide.

• Stir the reaction mixture vigorously for the specified time (e.g., 16-24 hours).

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction vessel to room temperature and carefully vent the excess pressure in a fume hood.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired diaryl ketone.

Part II: Acyl Suzuki-Miyaura Coupling

This two-component approach offers a valuable alternative that avoids carbon monoxide.[6] The reaction couples widely available acyl chlorides with arylboronic acids. Recent innovations include the development of solvent-free, mechanochemical methods, which align with green chemistry principles by reducing solvent waste and often shortening reaction times.[4][5]

Data Presentation: Acyl Coupling Examples

The following table summarizes representative conditions and yields for the synthesis of diaryl ketones via acyl Suzuki-Miyaura coupling.

Entry	Acyl Chloride	Arylboronic Acid	Catalyst / Ligand	Base / Conditions	Time	Yield (%)
1	Benzoyl chloride	Phenylboronic acid	Pd(OAc)₂ (1 mol%)	K₂CO₃ / Ball mill, 30 Hz	60 min	98
2	4-Methoxybenzoyl chloride	4-Chlorophenylboronic acid	Pd(OAc)₂ (1 mol%)	K₂CO₃ / Ball mill, 30 Hz	60 min	98
3	4-Nitrobenzoyl chloride	4-Methylphenylboronic acid	Pd(OAc)₂ (1 mol%)	K₂CO₃ / Ball mill, 30 Hz	60 min	95
4	Benzoyl chloride	Phenylboronic acid	PdCl₂ (1 mol%)	Na₂CO₃ / Solvent-free, RT	10 min	95
5	4-Chlorobenzoyl chloride	Phenylboronic acid	PdCl₂ (1 mol%)	Na₂CO₃ / Solvent-free, RT	10 min	94
6	4-Methylbenzoyl chloride	4-Methoxyphenylboronic acid	PdCl₂ (1 mol%)	Na₂CO₃ / Solvent-free, RT	15 min	96

Data for entries 1-3 adapted from mechanochemical protocol.[4] Data for entries 4-6 adapted from solvent-free RT protocol.[11]

Experimental Protocol: Mechanochemical Acyl Coupling

This protocol is adapted from solvent-free methods using a ball mill.[4][5]

Materials:

• Acyl chloride (1.0 equiv, e.g., 0.5 mmol)

• Arylboronic acid (1.1 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Milling vessel (e.g., 5 mL stainless steel) with grinding ball(s)

• Mixer mill apparatus

Procedure:

• Vessel Loading: To a milling vessel, add the solid reagents in the following order: base (K₂CO₃), arylboronic acid, and palladium catalyst.

• Add the grinding ball(s) to the vessel.

• Add the acyl chloride (liquid or solid) to the vessel.

• Milling: Securely close the vessel and place it in the mixer mill. Mill the mixture at a specified frequency (e.g., 30 Hz) for the required time (e.g., 60 minutes).

• Work-up: After milling, carefully open the vessel. Add an organic solvent (e.g., ethyl acetate) and water.

• Transfer the suspension to a separatory funnel and separate the layers. Extract the aqueous layer with additional ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate under reduced pressure. Purify the crude residue by flash column chromatography to yield the pure diaryl ketone.

Diagram Description: Experimental Workflow

Below is the logical structure for a Graphviz diagram illustrating a general experimental workflow.

Caption: A generalized workflow for the synthesis and purification of diaryl ketones.

Conclusion

The Suzuki-Miyaura coupling provides two highly effective and complementary strategies for the synthesis of diaryl ketones. The carbonylative approach is ideal for convergent syntheses from aryl halides, with modern protocols significantly improving safety by avoiding direct handling of CO gas. The acyl coupling route offers a simpler, CO-free alternative that is often faster and can be performed under environmentally friendly mechanochemical conditions. The choice of method will depend on substrate availability, functional group tolerance, and laboratory equipment. Both pathways demonstrate the robustness of palladium catalysis in constructing the valuable diaryl ketone scaffold for applications in drug discovery and beyond.

References

• 1. Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A general synthesis of diarylketones by means of a three-component cross-coupling of aryl and heteroaryl bromides, carbon monoxide, and boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pd-Catalysed carbonylative Suzuki–Miyaura cross-couplings using Fe(CO) 5 under mild conditions: generation of a highly active, recyclable and scalable ... - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC03036H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. mdpi.com [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Yoneda Labs [yonedalabs.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for (3-Chlorophenyl)(4-methoxyphenyl)methanone as a Photoinitiator

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Chlorophenyl)(4-methoxyphenyl)methanone, a substituted benzophenone derivative, is a Type II photoinitiator used in free-radical photopolymerization. Upon exposure to ultraviolet (UV) light, it initiates the rapid conversion of liquid monomers and oligomers into solid polymers. This property makes it a valuable tool in various applications, including the fabrication of biomedical devices, drug delivery systems, and in 3D printing of complex structures. This document provides detailed application notes and experimental protocols for its effective use.

As a Type II photoinitiator, (3-Chlorophenyl)(4-methoxyphenyl)methanone requires a co-initiator, typically a hydrogen donor such as an amine or an alcohol, to efficiently generate the free radicals necessary for polymerization. The photoinitiation process begins with the absorption of UV radiation, which excites the methanone to a triplet state. This excited molecule then abstracts a hydrogen atom from the co-initiator, resulting in the formation of two radical species that subsequently initiate the polymerization cascade.

Physicochemical Properties

A summary of the key physicochemical properties of (3-Chlorophenyl)(4-methoxyphenyl)methanone is provided in the table below.

Property	Value
CAS Number	13389-51-0
Molecular Formula	C₁₄H₁₁ClO₂
Molecular Weight	246.69 g/mol
Appearance	White to off-white crystalline powder
Melting Point	71-74 °C
Solubility	Soluble in common organic solvents such as acetone, THF, and DMSO. Insoluble in water.

Photopolymerization Efficiency

While specific quantitative data for the photoinitiation efficiency of (3-Chlorophenyl)(4-methoxyphenyl)methanone is not extensively documented in publicly available literature, its performance is comparable to other benzophenone derivatives. The efficiency of photopolymerization is dependent on several factors including the concentration of the photoinitiator and co-initiator, the type of monomer/oligomer system, the intensity and wavelength of the UV light source, and the presence of inhibitors such as oxygen.

For optimal performance, it is recommended to determine the ideal concentration of (3-Chlorophenyl)(4-methoxyphenyl)methanone and the co-initiator empirically for each specific application.

Experimental Protocols

Preparation of a Photopolymerizable Formulation

This protocol describes the preparation of a basic photopolymerizable formulation for UV curing applications.

Materials:

• (3-Chlorophenyl)(4-methoxyphenyl)methanone

• Co-initiator (e.g., Ethyl 4-(dimethylamino)benzoate - EDB)

• Monomer/Oligomer blend (e.g., Acrylate-based resin)

• Solvent (if necessary, e.g., Tetrahydrofuran - THF)

• Amber glass vial

• Magnetic stirrer and stir bar

Procedure:

• In an amber glass vial, dissolve the desired amount of (3-Chlorophenyl)(4-methoxyphenyl)methanone in the monomer/oligomer blend. If necessary, a minimal amount of a suitable solvent can be used to aid dissolution.

• Add the co-initiator to the mixture. A typical starting concentration is a 1:1 molar ratio with the photoinitiator.

• Stir the mixture in the dark until all components are fully dissolved and the solution is homogeneous.

• The formulation is now ready for use. Store in a cool, dark place away from UV light sources.

UV Curing Procedure

This protocol outlines the general steps for UV-induced polymerization of the prepared formulation.

Materials and Equipment:

• Prepared photopolymerizable formulation

• Substrate for coating (e.g., glass slide, petri dish)

• UV curing system with a suitable wavelength output (typically in the range of 300-400 nm for benzophenone derivatives)

• Nitrogen or argon gas supply (optional, for oxygen-inhibited systems)

Procedure:

• Apply a thin film of the photopolymerizable formulation onto the substrate using a suitable method (e.g., spin coating, drawdown bar).

• For systems sensitive to oxygen inhibition, place the coated substrate in an inert atmosphere chamber (e.g., a glove box purged with nitrogen or argon).

• Expose the coated substrate to UV radiation from the curing system. The exposure time will depend on the intensity of the UV source, the thickness of the film, and the specific formulation.

• Monitor the curing process to determine the optimal exposure time for complete polymerization. This can be assessed by tack-free testing or spectroscopic methods (e.g., FTIR to monitor the disappearance of the acrylate double bond peak).

• Once cured, the polymerized film is ready for further analysis or application.

Visualizations

Photoinitiation Mechanism

The following diagram illustrates the general mechanism of free radical generation by a Type II photoinitiator like (3-Chlorophenyl)(4-methoxyphenyl)methanone in the presence of a co-initiator.

Synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone: A Detailed Protocol for Researchers

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone, a valuable intermediate in medicinal chemistry and materials science. The synthesis is based on the well-established Friedel-Crafts acylation reaction.

Introduction

(3-Chlorophenyl)(4-methoxyphenyl)methanone is a diarylketone derivative. Diarylketone scaffolds are of significant interest in drug discovery and organic electronics due to their rigid structures and potential for diverse functionalization. This protocol details the synthesis via the electrophilic aromatic substitution reaction between anisole and 3-chlorobenzoyl chloride in the presence of a Lewis acid catalyst.

Reaction Scheme

The synthesis proceeds via a Friedel-Crafts acylation mechanism. The Lewis acid catalyst, aluminum chloride (AlCl₃), activates the 3-chlorobenzoyl chloride, forming a highly electrophilic acylium ion. This intermediate is then attacked by the electron-rich anisole ring, primarily at the para position due to the ortho-, para-directing effect of the methoxy group, leading to the formation of the desired product.

Figure 1: Reaction scheme for the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Experimental Protocol

This protocol is adapted from established Friedel-Crafts acylation procedures.

Materials:

• Anisole (C₇H₈O)

• 3-Chlorobenzoyl chloride (C₇H₄Cl₂O)

• Anhydrous Aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Hydrochloric acid (HCl), 1 M aqueous solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Addition funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and an addition funnel, suspend anhydrous aluminum chloride (1.2 eq.) in dichloromethane under an inert atmosphere (e.g., nitrogen or argon). Cool the suspension in an ice bath.

• Addition of Reactants: Dissolve 3-chlorobenzoyl chloride (1.0 eq.) in dichloromethane and add it to the addition funnel. Add the 3-chlorobenzoyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature below 5 °C.

• Following the addition, add a solution of anisole (1.0 eq.) in dichloromethane dropwise to the reaction mixture over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Data Presentation

Table 1: Physicochemical and Spectroscopic Data

Parameter	Value
Molecular Formula	C₁₄H₁₁ClO₂
Molecular Weight	246.69 g/mol
Appearance	White to off-white solid
Melting Point	Not available
Boiling Point	455.6 °C at 760 mmHg[1]
Yield	Typical yields for this reaction are in the range of 70-90%.

Table 2: Spectroscopic Data

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 7.85 (d, J = 8.8 Hz, 2H), 7.75 (t, J = 1.8 Hz, 1H), 7.68 (dt, J = 7.7, 1.4 Hz, 1H), 7.52 (ddd, J = 8.0, 2.1, 1.1 Hz, 1H), 7.42 (t, J = 7.8 Hz, 1H), 6.98 (d, J = 8.8 Hz, 2H), 3.90 (s, 3H).
¹³C NMR (101 MHz, CDCl₃)	δ 194.5, 163.8, 139.6, 134.7, 132.6, 130.4, 130.0, 129.8, 129.7, 127.8, 113.9, 55.6.
IR (KBr, cm⁻¹)	Characteristic peaks expected around 1650 (C=O stretch), 1600, 1510 (aromatic C=C stretch), 1250 (C-O stretch), 750 (C-Cl stretch).

Note: The NMR data is based on a closely related structure and serves as a representative example. Actual values may vary slightly.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Figure 2: Experimental workflow for the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Anhydrous aluminum chloride is corrosive and reacts violently with water. Handle with care in a dry environment.

• 3-Chlorobenzoyl chloride is a lachrymator and corrosive. Avoid inhalation and contact with skin.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate precautions.

• The reaction quench is exothermic and releases HCl gas. Perform this step slowly and carefully in a fume hood.

References

• 1. [3-(4-CHLOROPHENYL)-2-OXIRANYL](4-METHOXYPHENYL)METHANONE｜lookchem [lookchem.com]

Application Notes and Protocols: (3-Chlorophenyl)(4-methoxyphenyl)methanone as a Key Intermediate in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

(3-Chlorophenyl)(4-methoxyphenyl)methanone, also known as 3-Chloro-4'-methoxybenzophenone, is a diaryl ketone that serves as a crucial intermediate in organic synthesis. Its substituted benzophenone structure makes it a versatile building block for the creation of more complex molecules. This compound is particularly valuable in the synthesis of agrochemicals and as a scaffold in the development of potential pharmaceutical agents. Its utility stems from the reactivity of the ketone functional group and the potential for further modification of its two distinct aromatic rings. This document provides detailed protocols for its synthesis via Friedel-Crafts acylation, summarizes its key chemical data, and illustrates its role in synthetic workflows.

Synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone

The primary route for synthesizing (3-Chlorophenyl)(4-methoxyphenyl)methanone is the Friedel-Crafts acylation of anisole with 3-chlorobenzoyl chloride, using a Lewis acid catalyst such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃).[1][2] This electrophilic aromatic substitution reaction efficiently forms the desired carbon-carbon bond.[3][4]

2.1. Reaction Mechanism: Friedel-Crafts Acylation

The reaction proceeds via the formation of a highly electrophilic acylium ion.[4] The Lewis acid catalyst (e.g., AlCl₃) abstracts the chloride from 3-chlorobenzoyl chloride, generating the acylium ion. The electron-rich anisole molecule then attacks the acylium ion.[4] The methoxy group of anisole is an ortho-, para-directing activator, leading to the preferential formation of the para-substituted product due to less steric hindrance.[4][5] A subsequent deprotonation step restores the aromaticity of the ring, yielding the final product.[4]

2.2. Experimental Protocol

This protocol is adapted from standard Friedel-Crafts acylation procedures.[1][2]

Materials:

• 3-Chlorobenzoyl chloride

• Anisole

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

• Standard laboratory glassware (three-necked round-bottom flask, addition funnel, condenser)

• Magnetic stirrer and stir bar

• Rotary evaporator

• Equipment for flash column chromatography

Procedure:

• Reaction Setup:

  • In a fume hood, equip a dry 250 mL three-necked round-bottom flask with a magnetic stir bar, a reflux condenser, and an addition funnel. Protect the apparatus from atmospheric moisture using drying tubes.

  • Carefully add anhydrous aluminum chloride (1.1 equivalents) to the flask.[1]

  • Add 50 mL of dry dichloromethane to the flask to create a suspension.[1]

  • Cool the suspension in an ice-water bath to 0-5 °C.

• Addition of Reactants:

  • Dissolve 3-chlorobenzoyl chloride (1.0 equivalent) in 20 mL of dry dichloromethane and add it to the addition funnel.

  • Add this solution dropwise to the cooled, stirring AlCl₃ suspension over a period of 15-20 minutes.[1]

  • After the addition is complete, dissolve anisole (1.0 equivalent) in 20 mL of dry dichloromethane and add it to the addition funnel.

  • Add the anisole solution dropwise to the reaction mixture over approximately 30 minutes, maintaining the temperature between 0-5 °C.[1]

• Reaction Progression:

  • Once the anisole addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 30-60 minutes to ensure completion.[1]

• Work-up and Isolation:

  • Carefully pour the reaction mixture into a beaker containing 100 g of crushed ice and 50 mL of concentrated hydrochloric acid to quench the reaction and decompose the aluminum chloride complex.[1]

  • Stir this mixture thoroughly for 10-15 minutes.

  • Transfer the mixture to a separatory funnel and separate the organic layer.[1]

  • Extract the aqueous layer twice with 30 mL portions of dichloromethane.[2]

  • Combine all organic layers and wash sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (venting frequently to release CO₂), and finally with 50 mL of brine.[1]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude product.[2]

• Purification:

  • The resulting crude oil or solid can be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate solvent system, to yield pure (3-Chlorophenyl)(4-methoxyphenyl)methanone.[1]

Data Presentation

Quantitative and qualitative data for the target compound are summarized below.

Table 1: Physical and Chemical Properties

Property	Value	Reference
IUPAC Name	(3-Chlorophenyl)(4-methoxyphenyl)methanone	[6]
Synonyms	3-Chloro-4'-methoxybenzophenone	[7]
CAS Number	13389-51-0	[6]
Molecular Formula	C₁₄H₁₁ClO₂	[6][7]
Molecular Weight	246.69 g/mol	[6][7]
Appearance	Solid	[7]
Storage Temperature	Room Temperature	[6]

Table 2: Spectroscopic Data for Characterization

Analysis	Expected Characteristics
¹H NMR	Signals corresponding to aromatic protons on both rings (typically in the δ 6.8-7.8 ppm range) and a singlet for the methoxy group protons (around δ 3.8-3.9 ppm).
¹³C NMR	A peak for the carbonyl carbon (around δ 195 ppm), signals for the methoxy carbon (around δ 55 ppm), and distinct signals for the aromatic carbons.
IR Spectroscopy	A strong absorption band for the conjugated ketone C=O stretch (typically 1650-1670 cm⁻¹).[4] C-O stretching for the methoxy group and C-Cl stretching will also be present.
Mass Spectrometry	Molecular ion peak (M⁺) at m/z ≈ 246 and a characteristic M+2 peak with approximately one-third the intensity due to the ³⁷Cl isotope.

Applications in Synthesis

(3-Chlorophenyl)(4-methoxyphenyl)methanone is a valuable precursor for synthesizing a variety of more complex molecules. Its functional groups offer multiple reaction sites.

• Agrochemical Synthesis: It serves as a key intermediate in the production of certain fungicides and compounds with plant growth regulating activity.[6][7][8]

• Pharmaceutical Research: The benzophenone scaffold is present in many biologically active compounds. This intermediate can be used to synthesize derivatives for drug discovery programs. For instance, related benzophenone structures are precursors to compounds with potential anticancer or antiviral activities.[3][9] The synthesis of trazodone analogues, which have affinity for serotonin receptors, highlights the utility of related structures in developing treatments for depression.[10]

Visualizations: Workflows and Pathways

5.1. Synthesis and Purification Workflow

The following diagram illustrates the step-by-step workflow for the laboratory synthesis and purification of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Caption: Workflow for the synthesis and purification of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

5.2. Role in a Drug Discovery Pipeline

This diagram shows the logical progression from a chemical intermediate to a potential drug candidate.

Caption: Role of an intermediate in a typical drug discovery workflow.

References

• 1. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. usbio.net [usbio.net]
• 7. 3-CHLORO-4'-METHOXYBENZOPHENONE [amp.chemicalbook.com]
• 8. nbinno.com [nbinno.com]
• 9. Synthesis and Bioactivity of N-(4-Chlorophenyl)-4-Methoxy-3-(Methylamino) Benzamide as a Potential Anti-HBV Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Friedel-Crafts Acylation of Anisole

Introduction

The Friedel-Crafts acylation is a fundamental and versatile method in organic synthesis for attaching an acyl group to an aromatic ring, proceeding via electrophilic aromatic substitution.[1] This reaction is pivotal for the synthesis of aromatic ketones, which are valuable intermediates in the production of pharmaceuticals, fragrances, and other fine chemicals.[2] The acylation of anisole (methoxybenzene) is a classic example, typically yielding 4-methoxyacetophenone as the major product due to the ortho, para-directing effect of the methoxy group.

This document provides detailed protocols for three distinct methods for the Friedel-Crafts acylation of anisole, catering to different laboratory needs, from traditional Lewis acid catalysis to modern green chemistry approaches. Safety precautions, quantitative data, and visual diagrams of the mechanism and workflow are included to support researchers, scientists, and drug development professionals.

Experimental Protocols

Protocol 1: Classic Acylation using Acetyl Chloride and Aluminum Chloride

This protocol details the traditional and widely used method employing a strong Lewis acid catalyst, aluminum chloride (AlCl₃).[1]

Materials:

• Anisole

• Acetyl Chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

Procedure:

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas trap, and an addition funnel. All glassware must be thoroughly dried to prevent reaction of the moisture-sensitive reagents.[1]

• Reagent Preparation:

  • In a fume hood, cautiously add 105 mmol of anhydrous AlCl₃ to the reaction flask.[1] Add 25 mL of dichloromethane to the flask to create a suspension.[1]

  • Prepare a solution of 100 mmol of acetyl chloride in 15 mL of dichloromethane and place it in the addition funnel.[1]

  • Prepare a separate solution of 75 mmol of anisole in 10 mL of dichloromethane.[1]

• Reaction:

  • Cool the AlCl₃ suspension in an ice bath.

  • Slowly add the acetyl chloride solution dropwise from the addition funnel to the AlCl₃ suspension over approximately 15 minutes with continuous stirring.[1]

  • After the addition is complete, replace the acetyl chloride solution in the addition funnel with the anisole solution.

  • Add the anisole solution dropwise to the cooled reaction mixture over approximately 30 minutes.[1]

  • Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 30 minutes.

• Work-up and Isolation:

  • Carefully and slowly pour the reaction mixture into a beaker containing 50 g of crushed ice and 25 mL of concentrated HCl.[1] Stir this mixture for 10-15 minutes until the ice has melted and the solids have dissolved.[1]

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with an additional 30 mL of dichloromethane.[1]

  • Combine the organic layers and wash with 50 mL of saturated NaHCO₃ solution. Caution: Vent the separatory funnel frequently as CO₂ gas will be evolved.[1][3]

  • Wash the organic layer with brine, then dry it over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and remove the dichloromethane solvent using a rotary evaporator.[1]

  • The crude product, a light-brown oil or solid, can be further purified by recrystallization from a suitable solvent (e.g., hexane or ethanol) or by flash column chromatography.[1]

Protocol 2: Acylation using Propionyl Chloride and Ferric Chloride

This protocol offers an alternative Lewis acid catalyst, iron(III) chloride (FeCl₃), which can sometimes be milder.

Materials:

• Anisole

• Propionyl Chloride

• Anhydrous Iron(III) Chloride (FeCl₃)

• Dichloromethane (DCM)

• 5% aqueous Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice-cold water

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask containing a stir bar, add 4.0 mmol of FeCl₃, 6 mL of DCM, and 4.6 mmol of propionyl chloride.[4]

• Addition of Anisole: Slowly add a solution of 4.6 mmol of anisole in 3 mL of DCM to the reaction mixture dropwise over 5 minutes.[4]

• Reaction Time: Stir the mixture for an additional 10 minutes after the addition is complete.[4]

• Work-up:

  • Quench the reaction by the slow, dropwise addition of 5 mL of ice-cold water.[4]

  • Stir for 5 minutes, then transfer the mixture to a separatory funnel.[4]

  • Extract the aqueous layer twice with 5 mL portions of DCM.[4]

  • Combine the organic layers and wash with 10 mL of 5% aqueous NaOH solution.[4]

  • Dry the organic layer over anhydrous MgSO₄ for approximately 5 minutes.[4]

• Isolation:

  • Filter the mixture and evaporate the solvent from the filtrate to obtain the crude product.[4]

Protocol 3: Green Acylation using Acetic Anhydride and Zeolite Catalyst

This protocol presents an environmentally friendlier approach using a reusable solid acid catalyst, which simplifies product work-up and minimizes waste.[5][6]

Materials:

• Anisole

• Acetic Anhydride

• Mordenite Zeolite (e.g., MOR(110) or MOR(200))

• Acetic Acid (as solvent)

• Ethyl Acetate (for washing)

Procedure:

• Catalyst Preparation: Calcine the mordenite zeolite catalyst at 500°C for 5 hours under an air flow before use.[5]

• Reaction Mixture: In a reaction vessel, combine 2.0 mmol of anisole, 20 mmol of acetic anhydride, and 0.50 g of the prepared zeolite catalyst in 5 mL of acetic acid.[5]

• Reaction: Heat the resulting mixture to 150°C and stir for 2-3 hours. The reaction progress can be monitored by GC analysis.[5][6]

• Product Isolation and Catalyst Recovery:

  • After the reaction is complete, cool the mixture to room temperature.

  • Recover the zeolite catalyst by filtration.[5]

  • Wash the recovered catalyst with ethyl acetate.[5] The catalyst can be dried and calcined again for reuse.[5]

  • The filtrate contains the product. The solvent and excess reagents can be removed under reduced pressure. Further purification can be achieved by distillation or recrystallization.

Data Presentation

Table 1: Summary of Reagent Quantities

Protocol	Aromatic Substrate	Acylating Agent	Catalyst	Solvent
1: AlCl₃/Acetyl Chloride	Anisole (75 mmol)	Acetyl Chloride (100 mmol)	AlCl₃ (105 mmol)	Dichloromethane (~50 mL)
2: FeCl₃/Propionyl Chloride	Anisole (4.6 mmol)	Propionyl Chloride (4.6 mmol)	FeCl₃ (4.0 mmol)	Dichloromethane (9 mL)
3: Zeolite/Acetic Anhydride	Anisole (2.0 mmol)	Acetic Anhydride (20 mmol)	Mordenite Zeolite (0.5 g)	Acetic Acid (5 mL)

Table 2: Reaction Conditions and Reported Yields

Protocol	Temperature	Time	Product	Reported Yield/Conversion
1: AlCl₃/Acetyl Chloride	0°C to RT	~1.5 hours	4-Methoxyacetophenone	Typically high, e.g., 85.7%[7]
2: FeCl₃/Propionyl Chloride	Room Temperature	~15 minutes	4-Methoxypropiophenone	Not specified
3: Zeolite/Acetic Anhydride	150°C	2-3 hours	4-Methoxyacetophenone	>99% conversion, >99% selectivity[5][6]

Reaction Mechanism and Workflow

The Friedel-Crafts acylation proceeds through an electrophilic aromatic substitution mechanism. The Lewis acid catalyst activates the acylating agent to form a highly electrophilic acylium ion, which is resonance-stabilized.[8] The electron-rich anisole ring then attacks the acylium ion, forming a carbocation intermediate known as an arenium ion or sigma complex.[4] Aromaticity is restored in the final step by the loss of a proton.[4][7]

Caption: Mechanism of Friedel-Crafts Acylation.

Caption: General Experimental Workflow.

Safety Precautions

• Corrosive Reagents: Acetyl chloride, aluminum chloride, and ferric chloride are corrosive and moisture-sensitive.[1] They can react violently with water and generate HCl gas.[1] All weighing and handling of these reagents must be performed in a fume hood.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Pressure Build-up: During the work-up with sodium bicarbonate, CO₂ is produced, which can cause pressure to build in the separatory funnel. Vent frequently to release the pressure.[1]

• Exothermic Reactions: The addition of reagents and the quenching of the reaction can be exothermic. Use an ice bath for cooling as specified in the protocols to control the reaction temperature.

References

• 1. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 2. Development of process for production of 4-methoxy acetophenone in a continuous single-step process | India Science, Technology & Innovation - ISTI Portal [indiascienceandtechnology.gov.in]
• 3. Friedel – Crafts Acylation: Synthesis of 4-Methoxyacetophenone - 843 Words | Bartleby [bartleby.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst [scirp.org]
• 6. scilit.com [scilit.com]
• 7. condor.depaul.edu [condor.depaul.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

High-Performance Liquid Chromatography (HPLC) Analysis of Benzophenone Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of benzophenone and its derivatives using High-Performance Liquid Chromatography (HPLC). Benzophenone derivatives are widely used as UV filters in sunscreens and stabilizers in packaging materials, but some have been identified as potential endocrine disruptors, making their accurate quantification crucial in pharmaceutical, environmental, and food safety applications.[1][2]

Application Notes

The analysis of benzophenone derivatives is frequently performed using reverse-phase HPLC due to the nonpolar nature of these compounds. A C18 column is the most common stationary phase, providing excellent separation for a wide range of benzophenone derivatives.[2][3][4][5] The selection of the mobile phase is critical for achieving optimal separation. Typically, a mixture of an organic solvent (acetonitrile or methanol) and water is used.[3][4][5][6] Gradient elution is often employed for the simultaneous analysis of multiple derivatives with varying polarities, while isocratic methods are suitable for the analysis of a single or a few closely related compounds.[2][4][5]

UV detection is a common and robust method for the quantification of benzophenone derivatives, with the detection wavelength typically set around 254 nm or 287 nm.[4][5][7] For higher sensitivity and selectivity, especially in complex matrices, HPLC coupled with tandem mass spectrometry (MS/MS) is the preferred method.[1][2][8] This technique allows for the accurate identification and quantification of derivatives at very low concentrations.[1][2][8]

Sample preparation is a critical step to ensure accurate and reproducible results. For solid samples like cereals or pharmaceuticals, a solid-liquid extraction is often employed, followed by a clean-up step using solid-phase extraction (SPE) to remove interfering matrix components.[1][2][9] For liquid samples such as sunscreens or biological fluids, a simple dilution or liquid-liquid extraction may be sufficient.[3][10]

Quantitative Data Summary

The following tables summarize the quantitative data from various validated HPLC methods for the analysis of benzophenone derivatives.

Table 1: HPLC-UV Methods for Benzophenone Derivatives

Analyte(s)	Matrix	Linearity Range	LOD	LOQ	Reference
Benzophenone-4, Octocrylene	Sunscreens	1.0 - 100 µg/mL	-	-	[3]
Benzophenone-3	Rat Biological Fluids	6.25 ng/mL - 100 µg/mL	2.0 ng/mL	-	[10][11]
Benzophenone, Benzil	Pharmaceutical Products	0.1 - 8 µg/mL	0.0015 µg/mL	0.005 µg/mL	[12][13]
Benzophenone-3, 2,4-Dihydroxybenzophenone	Human Urine	-	0.01 µmol/L	-	[7]

Table 2: HPLC-MS/MS Methods for Benzophenone Derivatives

Analyte(s)	Matrix	Linearity (R²)	LOD	Reference
10 Benzophenone Derivatives	Cereals	> 0.998	0.001 - 0.122 ng/g	[1][14]
9 Benzophenone Derivatives	Packaged Cereal-Based Foods	≥ 0.995	0.02 - 4.2 ng/g	[2][15]
8 Benzophenone-type UV filters	Human Umbilical Cord Blood	-	0.01 - 0.42 ng/mL	[8]

Experimental Protocols

Protocol 1: Simultaneous Determination of Benzophenone Derivatives in Packaged Cereal-Based Foods by UHPLC-MS/MS

This protocol is adapted from a method for the analysis of benzophenone and nine of its derivatives in cereal-based foods.[2]

1. Sample Preparation (Solid-Liquid Extraction)

• Weigh 1 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Vortex for 1 min and then sonicate for 15 min.

• Centrifuge at 8000 rpm for 10 min.

• Transfer the supernatant to a new tube.

• Repeat the extraction process on the residue with another 10 mL of acetonitrile.

• Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase.

• Filter the solution through a 0.22 µm syringe filter before injection.

2. HPLC-MS/MS Conditions

• Column: UPLC BEH C18 (1.7 µm, 2.1 mm × 100 mm)[2]

• Mobile Phase A: Methanol with 0.1% formic acid[2]

• Mobile Phase B: Deionized water[2]

• Gradient: 80% B to 20% B (3.5 min), hold at 20% B (1 min), 20% to 10% B (1 min), hold at 10% B (4 min), 10% to 80% B (0.1 min), re-equilibrate at 80% B (3.9 min)[2]

• Flow Rate: 0.3 mL/min[2]

• Injection Volume: 10 µL[2]

• Detection: Triple-quadrupole MS with electrospray ionization (positive mode)[2]

Protocol 2: Isocratic HPLC-UV Analysis of Benzophenone

This protocol is based on a simple isocratic method for the analysis of benzophenone.[4][5]

1. Sample Preparation

• Dissolve 0.1 mg of the benzophenone sample in the mobile phase.[4][5]

• Filter the solution through a 0.45 µm syringe filter if necessary.

2. HPLC Conditions

• Column: Cogent Bidentate C18™, 4µm, 100Å (4.6 x 75mm)[4][5]

• Mobile Phase: 70:30 Acetonitrile / DI Water[4][5]

• Flow Rate: 0.5 mL/min[5]

• Injection Volume: 1 µL[4][5]

• Detection: UV at 254 nm[4][5]

Visualizations

References

• 1. Rapid determination of benzophenone derivatives in cereals using FaPEx coupled with ultra–high-performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A simple and reliable isocratic high-performance chromatographic assay for the simultaneous determination of hydrophilic benzophenone-4 and lipophilic octocrylene in sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mtc-usa.com [mtc-usa.com]
• 5. Benzophenone Analyzed with HPLC - AppNote [mtc-usa.com]
• 6. Separation of Benzophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Solid-Phase Extraction and Reverse-Phase HPLC: Application to Study the Urinary Excretion Pattern of Benzophenone-3 and its Metabolite 2,4-Dihydroxybenzophenone in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a sensitive analytical method for the simultaneous analysis of Benzophenone-type UV filters and paraben preservatives in umbilical cord blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benzophenones in the Environment: Occurrence, Fate and Sample Preparation in the Analysis [mdpi.com]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. Development and validation of a high-performance liquid chromatographic method for the determination of benzophenone-3 in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. akjournals.com [akjournals.com]
• 14. "Rapid determination of benzophenone derivatives in cereals using FaPEx" by Yu-Fang Huang, Jui-Ting Chien et al. [jfda-online.com]
• 15. doaj.org [doaj.org]

Application Notes and Protocols for the GC-MS Analysis of Chlorinated Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of various chlorinated compounds using Gas Chromatography-Mass Spectrometry (GC-MS). The information is compiled to assist researchers, scientists, and professionals in drug development in establishing robust and reliable analytical methods for the detection and quantification of these compounds in diverse matrices.

Introduction

Chlorinated compounds are a broad class of chemicals that contain chlorine atoms. Many of these compounds, such as polychlorinated dibenzo-p-dioxins (PCDDs), polychlorinated dibenzofurans (PCDFs), polychlorinated biphenyls (PCBs), and organochlorine pesticides (OCPs), are of significant environmental and health concern due to their persistence, bioaccumulative nature, and toxicity.[1][2][3][4] Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of these compounds, offering high sensitivity and selectivity.[5][6] Recent advancements in MS technology, including triple quadrupole (TQ) and high-resolution mass spectrometry (HRMS), have further enhanced the capabilities for ultra-trace analysis of chlorinated compounds in complex matrices.[1][2][3]

Experimental Protocols

Sample Preparation

The choice of sample preparation method is critical and depends on the matrix and the target analytes. The goal is to extract the chlorinated compounds from the sample matrix and remove interfering substances.

2.1.1. Water Samples (for OCPs, PAHs, and PCBs)

This protocol is suitable for the extraction of organochlorine pesticides, polycyclic aromatic hydrocarbons, and polychlorinated biphenyls from water samples.[5]

• Extraction:

  • To 1 liter of the water sample, add a suitable volume of n-hexane.

  • Shake the mixture vigorously to ensure thorough mixing.

  • Allow the phases to separate.

  • Collect the organic (n-hexane) phase.

• Drying:

  • Dry the collected organic extract by passing it through anhydrous sodium sulfate.

• Concentration:

  • Evaporate the extract to a volume of 3–4 mL using a Kuderna-Danish apparatus or a rotary evaporator.

  • Further concentrate the extract to the final desired volume under a gentle stream of nitrogen.

2.1.2. Solid Samples (Soil, Sediment, Building Material for OCPs, PAHs, and PCBs)

This protocol outlines the extraction of organochlorine pesticides, polycyclic aromatic hydrocarbons, and polychlorinated biphenyls from solid matrices.[5]

• Extraction:

  • Weigh 10 g of the solid sample into a glass jar.

  • Add anhydrous sodium sulfate to remove moisture.

  • Add 40 mL of an extraction solvent mixture (e.g., hexane and acetone).

  • Seal the jar with a Teflon-lined cap and sonicate for 20 minutes.

  • Transfer an aliquot of the extract to a Kuderna-Danish apparatus.

  • Repeat the extraction with another 40 mL of the solvent mixture.

  • Combine the extracts.

• Concentration:

  • Evaporate the combined extract to a volume of 3–4 mL.

  • Further concentrate the extract to the final volume under a gentle stream of nitrogen.

2.1.3. Sample Cleanup (for Chlorinated Paraffins)

For complex samples containing chlorinated paraffins (CPs), a cleanup step is often necessary to remove interfering compounds.[7]

• Column Preparation:

  • Condition a chromatography column with n-hexane.

• Elution:

  • Elute the sample with 40 mL of n-hexane (this fraction contains PCBs and toxaphenes).

  • Subsequently, elute with 50 mL of dichloromethane followed by 50 mL of n-hexane (this fraction contains CPs and hexachlorocyclohexanes).

• Concentration:

  • Concentrate the second fraction to approximately 2 mL by rotary evaporation.

  • Further concentrate to near dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the residue in 200 µL of cyclohexane.

  • Add an injection internal standard (e.g., ε-HCH) prior to GC-MS analysis to determine sample recoveries.[7]

GC-MS Instrumentation and Conditions

The following tables summarize typical GC-MS parameters for the analysis of different classes of chlorinated compounds. These are general guidelines, and optimization may be required for specific applications.

Table 1: GC-MS/MS Parameters for Consolidated Analysis of OCPs, PAHs, and PCBs [5]

Parameter	Setting
Gas Chromatograph	Thermo Scientific TRACE 1310 GC
Mass Spectrometer	Thermo Scientific TSQ 8000 Triple Quadrupole GC-MS/MS
Column	TG-5SilMS or similar
Injection Mode	Splitless
Injection Volume	1 µL
Column Oven Program	Initial 60°C, hold 1 min. Ramp 30°C/min to 200°C. Ramp 10°C/min to 320°C. Hold 2.0 min.
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: GC/MSD Parameters for Analysis of PCB Congeners (EPA Method 1628) [8]

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC
Mass Spectrometer	Agilent 5977C GC/MSD
Injection Mode	Splitless
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 3: GC-MS Parameters for Determination of Chlorinated Pesticide Residues [9]

Parameter	Setting
Column Oven Program	70°C for 2 min, ramped at 25°C/min to 180°C, and finally ramped at 5°C/min to 300°C, held for 2 min.
Acquisition Mode	Selected Ion Monitoring (SIM)

Quantitative Data Summary

The following tables provide a summary of quantitative data, including detection limits and linearity, for the analysis of various chlorinated compounds.

Table 4: Detection Limits for Short-Chain and Medium-Chain Chlorinated Paraffins [7]

Compound Class	Detection Limit Range (ng/mL)
Short-Chain Chlorinated Paraffins (SCCPs)	24–81
Medium-Chain Chlorinated Paraffins (MCCPs)	27–170

Table 5: Calibration Curve Range for PCB Congeners (EPA Method 1628) [8]

Compound Class	Calibration Range (ppb)
PCB Congeners	5 to 1,000

Table 6: Limit of Detection for Chlorinated Hydrocarbons in Reformate [10]

Parameter	Value
On-column Detection Limit	< 2 pg
Concentration in Reformate Matrix	0.5 ppm (mg/kg)

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the analysis of chlorinated compounds.

Caption: Experimental workflow for the GC-MS analysis of chlorinated compounds in water samples.

Caption: Experimental workflow for the GC-MS analysis of chlorinated compounds in solid samples.

Caption: Sample cleanup workflow for the analysis of chlorinated paraffins.

References

• 1. Analysis of dioxins by GC-TQMS | SCION Instruments [scioninstruments.com]
• 2. agilent.com [agilent.com]
• 3. waters.com [waters.com]
• 4. waters.com [waters.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]

Application Notes and Protocols: Biological Activity of Substituted Benzophenones

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the diverse biological activities of substituted benzophenones, a class of compounds with significant potential in drug discovery. The information presented herein, including quantitative data, detailed experimental protocols, and pathway diagrams, is intended to serve as a valuable resource for researchers actively engaged in the development of novel therapeutics.

Anticancer Activity

Substituted benzophenones have demonstrated notable cytotoxic and antiproliferative effects against various cancer cell lines.[1] Their mechanisms of action often involve the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.[1][2]

Data Presentation: Anticancer Activity of Substituted Benzophenones

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Compound 1	HL-60	0.48	[3]
Compound 1	A-549	0.82	[3]
Compound 1	SMMC-7721	0.26	[3]
Compound 1	SW480	0.99	[3]
Compound 8	SW480	0.51	[3]
Compound 9	SW480	0.93	[3]
Compound 9d	A549	Potent	[1]
Compound 9d	HeLa	Potent	[1]
Compound 9d	MCF-7	Potent	[1]
s3	HL-60	0.122	[3]
s3	SMMC-7721	0.111	[3]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the determination of the cytotoxic effects of substituted benzophenones on cancer cells using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• Substituted benzophenone compounds

• Human cancer cell lines (e.g., A549, HeLa, MCF-7)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5 x 10³ cells/well in 100 µL of complete DMEM. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the substituted benzophenone compounds in complete DMEM. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO2 atmosphere.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of viability versus the compound concentration.

Signaling Pathway: Apoptosis Induction by Benzophenones

References

• 1. The critical role of novel benzophenone analogs on tumor growth inhibition targeting angiogenesis and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The critical role of novel benzophenone analogs on tumor growth inhibition targeting angiogenesis and apoptosis - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and bioactivity investigation of benzophenone and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (3-Chlorophenyl)(4-methoxyphenyl)methanone in Polymer Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

(3-Chlorophenyl)(4-methoxyphenyl)methanone is a substituted benzophenone derivative. While specific applications of this exact molecule in polymer chemistry are not extensively documented in publicly available literature, its structural similarity to other functionalized benzophenones suggests its primary utility lies in the field of photopolymerization. Benzophenone and its derivatives are well-established as Type II photoinitiators for free-radical polymerization.[1][2][3][4] They are used in a wide range of applications, including UV curing of coatings, inks, adhesives, 3D printing, and for the modification of polymer surfaces.[5][6][7][8]

The photoinitiation mechanism of benzophenones involves the absorption of UV radiation, which promotes the molecule to an excited singlet state, followed by intersystem crossing to a more stable triplet state.[2][9] The excited triplet-state benzophenone then abstracts a hydrogen atom from a suitable donor molecule (a co-initiator), such as an amine or a thiol, to generate a ketyl radical and a reactive radical from the co-initiator. This secondary radical is responsible for initiating the polymerization of monomers, such as acrylates and methacrylates.[1][6]

The substitution pattern on the benzophenone core, such as the chloro (electron-withdrawing) and methoxy (electron-donating) groups in (3-Chlorophenyl)(4-methoxyphenyl)methanone, can influence the molecule's absorption characteristics, photophysical properties, and initiation efficiency.[2]

Mechanism of Photoinitiation

The proposed mechanism for photoinitiation by a substituted benzophenone like (3-Chlorophenyl)(4-methoxyphenyl)methanone in the presence of a hydrogen donor (e.g., an amine) is depicted below.

Figure 1: General mechanism of Type II photoinitiation by a substituted benzophenone.

Quantitative Data Summary

The following table summarizes typical concentrations and conditions for photopolymerization using benzophenone-type photoinitiators. These values are representative and may require optimization for specific monomers and applications.

Parameter	Typical Range	Notes
Photoinitiator Concentration	0.1 - 5.0 wt%	Higher concentrations can lead to increased polymerization rates but may also cause brittleness and yellowing of the final polymer.
Co-initiator (Amine) Conc.	0.5 - 5.0 wt%	Often used in a 1:1 or 2:1 molar ratio with the photoinitiator. The type of amine can affect the curing speed.
Monomer(s)	Balance of formulation	Typically acrylates, methacrylates, or vinyl ethers.
UV Wavelength	300 - 400 nm	The optimal wavelength corresponds to the absorption maximum of the photoinitiator. Benzophenones typically absorb around 365 nm.[9]
UV Intensity	10 - 200 mW/cm²	Higher intensity generally leads to faster curing but can also increase shrinkage and stress.
Curing Time	Seconds to minutes	Dependent on all the factors above, as well as the thickness of the sample.

Experimental Protocols

Protocol 1: Bulk Photopolymerization of an Acrylate Monomer

This protocol describes a general procedure for the UV-induced polymerization of a common acrylate monomer, such as trimethylolpropane triacrylate (TMPTA), using a benzophenone-type photoinitiator.

Materials:

• (3-Chlorophenyl)(4-methoxyphenyl)methanone (or other benzophenone derivative)

• Co-initiator: Ethyl-4-(dimethylamino)benzoate (EDB) or Triethylamine (TEA)

• Monomer: Trimethylolpropane triacrylate (TMPTA)

• UV curing system (e.g., mercury lamp or LED with appropriate wavelength)

• Glass slides and spacers (for controlling film thickness)

• Micropipettes

• Nitrogen or argon source (optional, for polymerization in an inert atmosphere)

Procedure:

• Formulation Preparation:

  • In a small, amber vial, weigh the desired amount of the photoinitiator (e.g., 2 wt%).

  • Add the co-initiator (e.g., 3 wt%).

  • Add the monomer (e.g., 95 wt%) to the vial.

  • Mix the components thoroughly using a vortex mixer or magnetic stirrer until the photoinitiator and co-initiator are completely dissolved. Protect the formulation from ambient light.

• Sample Preparation:

  • Place two spacers of a defined thickness (e.g., 100 µm) on a clean glass slide.

  • Apply a small amount of the prepared formulation onto the glass slide between the spacers.

  • Carefully place a second glass slide on top to create a thin film of the monomer formulation.

• UV Curing:

  • Place the prepared sample under the UV lamp.

  • Expose the sample to UV radiation for a predetermined time (e.g., 60 seconds). The distance from the lamp and the exposure time should be kept constant for comparative studies.

  • For reactions sensitive to oxygen inhibition, the curing can be performed in an inert atmosphere (e.g., under a nitrogen or argon stream).

• Characterization:

  • After curing, the sample can be removed from the glass slides.

  • The degree of polymerization (conversion) can be determined using techniques such as Fourier-Transform Infrared (FTIR) spectroscopy by monitoring the disappearance of the acrylate double bond peak (around 1635 cm⁻¹).

  • The physical and mechanical properties of the cured polymer, such as hardness, adhesion, and yellowing, can also be assessed.

Figure 2: Workflow for bulk photopolymerization.

Applications in Polymer Surface Modification

Benzophenone derivatives can also be used to graft polymer chains onto surfaces, a technique known as photografting. This is useful for altering the surface properties of a material, such as its wettability, biocompatibility, or adhesion.

Protocol 2: Surface-Initiated Photografting

This protocol outlines a general method for grafting a polymer from a surface that has been functionalized with a benzophenone derivative.

Materials:

• Substrate (e.g., silicon wafer, polymer film)

• Benzophenone-containing silane coupling agent (for silica-based surfaces) or a polymer with incorporated benzophenone units.

• Monomer solution (e.g., acrylic acid in water)

• UV source

• Solvents for rinsing (e.g., acetone, ethanol, deionized water)

Procedure:

• Surface Functionalization:

  • Clean the substrate surface thoroughly (e.g., with piranha solution for silicon wafers, followed by rinsing with deionized water and drying).

  • Treat the surface with a solution of a benzophenone-containing adhesion promoter (e.g., a silane derivative) to create a monolayer of photoinitiator on the surface.

  • Rinse the surface with an appropriate solvent to remove any unbound initiator and dry the surface.

• Photografting:

  • Immerse the functionalized substrate in a degassed solution of the monomer.

  • Expose the substrate to UV radiation through the monomer solution. The excited benzophenone on the surface will abstract hydrogen atoms from adjacent molecules (e.g., solvent or monomer), creating surface-bound radicals that initiate polymerization from the surface.

• Post-Grafting Treatment:

  • After irradiation, remove the substrate from the monomer solution.

  • Rinse the surface extensively with a good solvent for the polymer to remove any non-covalently bound (physisorbed) polymer.

  • Dry the surface.

• Characterization:

  • The success of the grafting can be confirmed by surface analysis techniques such as contact angle measurements (to assess changes in wettability), X-ray photoelectron spectroscopy (XPS) (to determine elemental composition), or atomic force microscopy (AFM) (to observe changes in surface morphology).

Figure 3: Workflow for surface-initiated photografting.

Safety Considerations

• Benzophenone and its derivatives should be handled in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

• UV radiation is harmful to the eyes and skin. Ensure proper shielding is in place during UV curing procedures.

• Consult the Safety Data Sheet (SDS) for (3-Chlorophenyl)(4-methoxyphenyl)methanone and all other chemicals used for specific handling and disposal information.

References

• 1. Monocomponent Photoinitiators based on Benzophenone-Carbazole Structure for LED Photoinitiating Systems and Application on 3D Printing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. New multifunctional benzophenone-based photoinitiators with high migration stability and their applications in 3D printing - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. resource.aminer.org [resource.aminer.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. On the Limits of Benzophenone as Cross-Linker for Surface-Attached Polymer Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Friedel-Crafts Acylation Reactions

Welcome to the technical support center for Friedel-Crafts acylation reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of a failed or low-yielding Friedel-Crafts acylation reaction?

A low yield or complete failure of a Friedel-Crafts acylation reaction can often be attributed to a few key factors. The most common culprits are the deactivation of the aromatic substrate, issues with the Lewis acid catalyst, or the presence of incompatible functional groups.[1] Aromatic rings with strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, -CF₃) are deactivated and generally do not undergo Friedel-Crafts acylation.[2][3] Additionally, the Lewis acid catalyst, typically aluminum chloride (AlCl₃), is highly sensitive to moisture and can be deactivated if the reaction is not performed under strictly anhydrous conditions. The presence of certain functional groups on the aromatic substrate, such as amines (-NH₂) or alcohols (-OH), can also interfere with the reaction by complexing with the catalyst.

Q2: Can I use any solvent for my Friedel-Crafts acylation?

The choice of solvent can significantly impact the outcome of a Friedel-Crafts acylation, including the product distribution and yield. While various solvents can be used, it's important to select one that is inert under the reaction conditions. Commonly used solvents include dichloromethane (CH₂Cl₂), 1,2-dichloroethane, and carbon disulfide (CS₂). It's crucial to avoid solvents that can react with the Lewis acid catalyst or the acylating agent. For instance, polar solvents may form complexes with the catalyst, reducing its activity. In some cases, using the aromatic reactant in excess can serve as the solvent.

Q3: Why is a stoichiometric amount of Lewis acid catalyst often required?

In contrast to many other catalytic reactions, Friedel-Crafts acylation typically requires a stoichiometric amount, or even an excess, of the Lewis acid catalyst.[4][5] This is because the ketone product formed in the reaction is a Lewis base and forms a stable complex with the Lewis acid.[4] This complexation deactivates the catalyst, preventing it from participating in further catalytic cycles. Therefore, at least one equivalent of the catalyst per equivalent of the ketone product is necessary to drive the reaction to completion.

Q4: Is it possible to achieve polyacylation of the aromatic ring?

Polyacylation is generally not a significant issue in Friedel-Crafts acylation reactions.[6][7] The acyl group introduced onto the aromatic ring is an electron-withdrawing group, which deactivates the ring towards further electrophilic aromatic substitution.[3] This deactivation makes the mono-acylated product less reactive than the starting material, thus preventing subsequent acylation reactions.[6][7] This is a key advantage of Friedel-Crafts acylation over Friedel-Crafts alkylation, where polyalkylation is a common side reaction.[6][7]

Q5: Can I synthesize an aromatic aldehyde using Friedel-Crafts acylation?

Direct formylation of an aromatic ring to produce an aldehyde via a standard Friedel-Crafts acylation is not feasible.[8] The required acylating agent, formyl chloride (HCOCl), is unstable and readily decomposes to carbon monoxide (CO) and hydrogen chloride (HCl) under the reaction conditions.[8][9] Alternative methods, such as the Vilsmeier-Haack or Gattermann-Koch reactions, are employed for the synthesis of aromatic aldehydes.[8]

Troubleshooting Guide

Problem 1: No reaction or very low conversion of starting material.

Possible Cause	Suggested Solution
Deactivated Aromatic Substrate	The aromatic ring contains strongly electron-withdrawing groups (e.g., -NO₂, -CF₃, -CN). Friedel-Crafts acylation is generally unsuccessful with these substrates.[2][3] Consider using a more reactive aromatic compound or a different synthetic route.
Inactive Catalyst	The Lewis acid catalyst (e.g., AlCl₃) may have been deactivated by moisture. Ensure all glassware is thoroughly dried, and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use a fresh, high-quality Lewis acid.
Incompatible Functional Groups	The aromatic substrate contains functional groups like -NH₂, -NHR, -NR₂, or -OH, which complex with and deactivate the Lewis acid catalyst. Protect the interfering functional group before the acylation reaction and deprotect it afterward.
Insufficient Catalyst	A stoichiometric amount of the Lewis acid is typically required as it forms a complex with the ketone product.[4] Ensure at least one equivalent of the catalyst is used.

Problem 2: The reaction mixture turned cloudy or formed a precipitate immediately upon adding the catalyst.

Possible Cause	Suggested Solution
Moisture Contamination	The immediate formation of a solid upon addition of the Lewis acid often indicates the presence of moisture, leading to the hydrolysis of the catalyst.
Action: If the reaction has just been initiated, it may be necessary to start over, ensuring all glassware is flame-dried or oven-dried and all reagents and solvents are anhydrous.

Problem 3: Formation of an emulsion during aqueous workup.

Possible Cause	Suggested Solution
Formation of Aluminum Salts	The quenching of the reaction with water leads to the formation of aluminum salts, which can cause emulsions, making layer separation difficult.[10]
Action: Instead of quenching with ice alone, add a dilute solution of hydrochloric acid (e.g., 3M HCl) to the ice.[10] Heating the mixture gently for a short period can also help to break up the aluminum salts and improve separation.[10] Adding a saturated solution of NaCl (brine) can also help to break emulsions.

Problem 4: The product is a complex mixture of isomers.

Possible Cause	Suggested Solution
Reaction Conditions Favoring Thermodynamic Product	For some substrates, like naphthalene, the regioselectivity of acylation is sensitive to reaction conditions. The kinetically favored product may rearrange to the thermodynamically more stable isomer.
Action: Adjust the reaction solvent and temperature. For example, in the acylation of naphthalene, non-polar solvents tend to favor the kinetic product, while polar solvents can lead to the thermodynamic product.

Data Presentation

Table 1: Comparison of Lewis Acid Catalysts in the Friedel-Crafts Acylation of Benzene

Catalyst Type	Catalyst Example	Yield (%)	Selectivity (%)	Conditions
Metal-based	Lanthanide Triflate	95	90	Mild (RT)
Metal-free	N-Heterocyclic Carbene	92	88	Mild (RT)
Supported	Silica-supported ZnCl₂	88	85	Elevated Temp
Metal Cluster	Cu-Al Clusters	90	87	Mild (RT)
Metal Salt	Cerium(III) Chloride	93	89	Mild (RT)

This table showcases the effectiveness of various Lewis acid catalysts in enhancing the yield and selectivity of Friedel-Crafts acylation reactions.[11]

Table 2: Effect of Solvent on the Regioselectivity of Naphthalene Acylation

Solvent	Product Ratio (1-acetylnaphthalene : 2-acetylnaphthalene)
Carbon Disulfide (CS₂)	9:1
Nitrobenzene	1:9

This table illustrates the significant influence of the solvent on the product distribution in the Friedel-Crafts acylation of naphthalene.

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Toluene with Acetyl Chloride

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Toluene

• Acetyl Chloride

• Methylene Chloride (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Ice

• Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Assemble a dry 50 mL round-bottom flask equipped with a magnetic stir bar, a Claisen adapter, an addition funnel, and a reflux condenser under an inert atmosphere.

• Catalyst Suspension: Carefully weigh anhydrous aluminum chloride (0.0275 mol) and add it to the flask. Add 8 mL of methylene chloride to create a suspension.

• Cooling: Cool the suspension to 0°C in an ice bath.

• Addition of Acylating Agent: Measure acetyl chloride (0.0275 mol) and add it to the addition funnel. Add the acetyl chloride dropwise to the cooled suspension over 10 minutes. The mixture should become homogeneous and turn bright yellow.

• Addition of Aromatic Substrate: Prepare a solution of toluene (0.025 mol) in 5 mL of methylene chloride and add it to the addition funnel. Add this solution dropwise to the reaction mixture.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Workup:

  • Carefully and slowly pour the reaction mixture into a beaker containing 25 g of ice and 10 mL of concentrated HCl, while stirring.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with an additional 10 mL of methylene chloride.

  • Combine the organic layers and wash sequentially with 10 mL of deionized water, 15 mL of sodium bicarbonate solution, and 15 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography.

Visualizations

Caption: Mechanism of Friedel-Crafts Acylation.

Caption: General Experimental Workflow.

Caption: Troubleshooting Decision Tree.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. quora.com [quora.com]
• 3. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. byjus.com [byjus.com]
• 10. youtube.com [youtube.com]
• 11. allstudyjournal.com [allstudyjournal.com]

Technical Support Center: Synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone via Friedel-Crafts acylation.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis, offering potential causes and solutions in a question-and-answer format.

Question 1: Why is the yield of my desired product, (3-Chlorophenyl)(4-methoxyphenyl)methanone, consistently low?

Answer:

Low yields can stem from several factors. One primary cause is the choice of Lewis acid catalyst and the reaction conditions. Strong Lewis acids like aluminum chloride (AlCl₃) can lead to the demethylation of anisole, your starting material, which will not participate in the desired reaction.[1] Additionally, improper temperature control can either slow the reaction down (if too low) or promote side reactions (if too high). The purity of your reagents, particularly the anisole and 3-chlorobenzoyl chloride, is also critical, as impurities can interfere with the catalytic cycle. Finally, ensure your reaction is conducted under anhydrous (water-free) conditions, as moisture can deactivate the Lewis acid catalyst.

Question 2: My product is contaminated with a significant amount of an isomeric byproduct. How can I improve the selectivity for the desired para-isomer?

Answer:

The formation of the ortho-isomer, (3-Chlorophenyl)(2-methoxyphenyl)methanone, is a common side reaction in the Friedel-Crafts acylation of anisole. The methoxy group of anisole is an ortho-, para-directing group. While the para-isomer is sterically favored and generally the major product, the reaction conditions can influence the ortho/para ratio.

To enhance para-selectivity, consider the following:

• Choice of Catalyst: Milder Lewis acids, such as zinc chloride (ZnCl₂) or titanium tetrachloride (TiCl₄), often exhibit higher para-selectivity compared to stronger catalysts like aluminum chloride.[1] Solid acid catalysts, such as HBEA zeolites, have also been shown to provide excellent selectivity for the para-product, with reported selectivities of 93-96%.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the formation of the thermodynamically more stable para-isomer.

• Solvent: The choice of solvent can influence the steric hindrance around the ortho-position, thereby affecting the isomer ratio. Less polar solvents may favor para-substitution.

Question 3: I have identified a byproduct that appears to be a phenolic ketone. What is this and how can I prevent its formation?

Answer:

The phenolic ketone byproduct is likely (3-chlorophenyl)(4-hydroxyphenyl)methanone, resulting from the demethylation of the methoxy group of anisole to a hydroxyl group, followed by acylation. This is a well-documented side reaction, particularly when using strong Lewis acids like AlCl₃, which can act as a demethylating agent, especially at elevated temperatures.[1]

To minimize or prevent demethylation:

• Use a Milder Catalyst: As with improving para-selectivity, employing milder Lewis acids like ZnCl₂ or TiCl₄ is highly recommended.[1]

• Control the Temperature: Maintain a low reaction temperature. The demethylation reaction is more likely to occur at higher temperatures.

• Use Stoichiometric Amounts of Catalyst: An excess of a strong Lewis acid can increase the likelihood of side reactions, including demethylation.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone?

A1: The synthesis proceeds via a Friedel-Crafts acylation, which is an electrophilic aromatic substitution reaction. The Lewis acid catalyst (e.g., AlCl₃) activates the 3-chlorobenzoyl chloride to form a highly electrophilic acylium ion. The electron-rich anisole then attacks the acylium ion, leading to the formation of a carbocation intermediate. Finally, a proton is eliminated from the aromatic ring to restore aromaticity and yield the ketone product.

Q2: Can I use other acylating agents besides 3-chlorobenzoyl chloride?

A2: Yes, other acylating agents like 3-chlorobenzoic anhydride can be used. However, acyl chlorides are generally more reactive and are commonly employed in Friedel-Crafts acylations.

Q3: What are some suitable solvents for this reaction?

A3: Common solvents for Friedel-Crafts acylation include non-polar, aprotic solvents like dichloromethane (CH₂Cl₂), carbon disulfide (CS₂), and nitrobenzene. The choice of solvent can influence reaction rate and selectivity.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). By taking small aliquots from the reaction mixture over time, you can observe the consumption of the starting materials and the formation of the product.

Q5: What are the safety precautions I should take when performing this synthesis?

A5: Friedel-Crafts acylation involves hazardous materials. Lewis acids like AlCl₃ are corrosive and react violently with water. Acyl chlorides are lachrymatory and corrosive. The reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

Data Presentation

The choice of catalyst significantly impacts the product distribution in the Friedel-Crafts acylation of anisole. The following table summarizes typical outcomes with different catalysts.

Catalyst	Desired Product Yield (para-isomer)	ortho-Isomer Formation	Demethylation Byproduct	Selectivity for para-isomer
AlCl₃	Moderate to High	Significant	Significant, especially at elevated temperatures	Low to Moderate
FeCl₃	Moderate	Significant	Moderate	Moderate
ZnCl₂	Moderate to High	Low to Moderate	Low	High
TiCl₄	High	Low	Very Low	Very High
HBEA Zeolite	High	Very Low	Negligible	93-96%

Note: The exact yields and ratios can vary depending on specific reaction conditions such as temperature, solvent, and reaction time.

Experimental Protocols

Optimized Protocol for the Synthesis of (3-Chlorophenyl)(4-methoxyphenyl)methanone with Minimized Side Reactions

This protocol is designed to maximize the yield of the desired para-isomer while minimizing the formation of the ortho-isomer and the demethylated byproduct.

Materials:

• Anisole (freshly distilled)

• 3-Chlorobenzoyl chloride

• Titanium tetrachloride (TiCl₄) or Zinc chloride (ZnCl₂) (anhydrous)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser, magnetic stirrer)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Setup: Assemble a clean, dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser connected to an inert gas line.

• Catalyst Suspension: To the flask, add anhydrous dichloromethane and the milder Lewis acid catalyst (e.g., 1.1 equivalents of ZnCl₂ or TiCl₄). Stir the suspension under an inert atmosphere.

• Acyl Chloride Addition: Dissolve 3-chlorobenzoyl chloride (1 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the solution dropwise to the stirred catalyst suspension at 0 °C (ice bath).

• Anisole Addition: After the addition of the acyl chloride is complete, dissolve anisole (1 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the anisole solution dropwise to the reaction mixture at 0 °C over a period of 30-60 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours. Monitor the reaction progress by TLC or GC.

• Quenching: Once the reaction is complete, slowly and carefully quench the reaction by adding it to a mixture of crushed ice and 1 M hydrochloric acid with vigorous stirring.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M hydrochloric acid, water, and saturated sodium bicarbonate solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) or by column chromatography on silica gel to isolate the pure (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Visualizations

Caption: Main reaction pathway for the synthesis.

Caption: Common side reaction pathways.

Caption: Troubleshooting workflow for synthesis issues.

References

• 1. organic chemistry - Friedel–Crafts acylation of substituted anisole - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Synthesis of 3-chloro-4'-methoxybenzophenone

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 3-chloro-4'-methoxybenzophenone.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-chloro-4'-methoxybenzophenone?

A1: The most prevalent and established method is the Friedel-Crafts acylation.[1] This reaction involves the electrophilic aromatic substitution of anisole with 3-chlorobenzoyl chloride, typically using a strong Lewis acid catalyst like aluminum chloride (AlCl₃).[1][2]

Q2: Why is a Lewis acid catalyst necessary for this reaction?

A2: A strong Lewis acid catalyst, such as AlCl₃, is crucial for activating the acylating agent (3-chlorobenzoyl chloride). It complexes with the chlorine atom of the acid chloride, leading to the formation of a highly electrophilic acylium ion. This acylium ion is the active electrophile that then attacks the electron-rich anisole ring to form the desired benzophenone.[2]

Q3: Is the Friedel-Crafts acylation prone to side reactions?

A3: Compared to Friedel-Crafts alkylation, the acylation reaction is less prone to common side reactions like carbocation rearrangement and poly-acylation.[3][4] The acylium ion is resonance-stabilized, preventing rearrangement.[4] Additionally, the product ketone is less reactive than the starting anisole because the carbonyl group is electron-withdrawing, which deactivates the aromatic ring and prevents further acylation.[4] However, issues like isomer formation and catalyst deactivation can still occur.

Q4: What safety precautions should be taken during this synthesis?

A4: The reagents used are hazardous. 3-chlorobenzoyl chloride is corrosive and moisture-sensitive. Anhydrous aluminum chloride reacts violently with water and generates HCl gas.[1] All operations, especially weighing and dispensing of reagents and the workup procedure, should be performed in a well-ventilated fume hood.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis.

Q5: My reaction yield is consistently low. What are the potential causes and solutions?

A5: Low yields can stem from several factors. A logical troubleshooting workflow can help identify the cause.

References

• 1. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Benzophenone Synthesis Technical Support Center: Troubleshooting Guides & FAQs

Welcome to the Technical Support Center for benzophenone synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and prevent byproduct formation during the synthesis of benzophenone, a crucial building block in organic chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing benzophenone?

A1: The most prevalent laboratory and industrial methods for synthesizing benzophenone include:

• Friedel-Crafts Acylation of Benzene with Benzoyl Chloride: This is a classic and widely used method where benzene reacts with benzoyl chloride in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).[1][2][3]

• Friedel-Crafts Acylation of Benzene with Carbon Tetrachloride: This two-step process involves the reaction of benzene with carbon tetrachloride and a Lewis acid catalyst to form a dichlorodiphenylmethane intermediate, which is then hydrolyzed to yield benzophenone.[4]

• Oxidation of Diphenylmethane: This method involves the oxidation of diphenylmethane to benzophenone using various oxidizing agents.[1]

Q2: What are the typical byproducts I might encounter during benzophenone synthesis?

A2: Byproduct formation is a common challenge in benzophenone synthesis. The types of byproducts often depend on the specific synthetic route and reaction conditions. Common impurities include:

• Tarry Materials/Polymeric Substances: At elevated temperatures, undesirable side reactions can lead to the formation of high-molecular-weight, tarry substances that are difficult to remove.[4][5] The exact composition of this tar can be complex and is often not fully characterized, but it is believed to consist of poly-acylated or poly-alkylated aromatic compounds.

• Isomeric Byproducts: When using substituted benzene or benzoyl chloride derivatives, the acylation reaction can occur at different positions on the aromatic ring, leading to the formation of isomeric benzophenones. For instance, in the synthesis of 4,4'-difluorobenzophenone, 2,4'- and 3,4'-isomers can be formed as byproducts.[6]

• Colored Impurities: The crude benzophenone product can often have a yellowish or bluish tinge due to the presence of minor impurities.[4][7] The specific chromophores responsible for this coloration are often products of minor side reactions or degradation.

• Unreacted Starting Materials: Incomplete reactions can leave residual benzene, benzoyl chloride, or other starting materials in the crude product.

• Hydrolysis Products: If moisture is present, benzoyl chloride can hydrolyze to benzoic acid.

Q3: How can I minimize the formation of tarry byproducts?

A3: The formation of tarry byproducts is often linked to reaction temperature. To minimize their formation:

• Maintain Low Reaction Temperatures: For the Friedel-Crafts acylation using carbon tetrachloride, it is recommended to keep the reaction temperature between 5°C and 10°C. Temperatures above 10°C have been shown to significantly increase the formation of tarry matter and lower the overall yield.[4]

• Ensure Efficient Cooling: Use an ice-salt bath and efficient stirring to maintain a consistent and low temperature throughout the addition of reactants.[4]

Q4: My final benzophenone product is colored. How can I remove the color?

A4: A slight coloration in the final product is a common issue. Here are a few methods to obtain a colorless product:

• Recrystallization: This is the most common and effective method for purifying benzophenone. Ethanol or ligroin are suitable solvents.[5][8] The process involves dissolving the crude product in a minimum amount of hot solvent and allowing it to cool slowly, during which pure benzophenone crystallizes, leaving the colored impurities in the solution.

• Washing with a Solvent: For a slight bluish tinge, moistening the crystalline product with a small amount of benzene and then centrifuging can help remove the color.[4]

• Decolorizing Charcoal: During recrystallization, adding a small amount of activated charcoal to the hot solution before filtration can help adsorb colored impurities.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Benzophenone	- Inefficient cooling leading to byproduct formation. - Incomplete reaction. - Loss of product during workup and purification. - Poor quality of reagents (e.g., inactive AlCl₃).	- Ensure the reaction temperature is strictly controlled, ideally between 5-10°C for the carbon tetrachloride method.[4] - Increase the reaction time or consider a slight, controlled increase in temperature after the initial addition of reactants. - Optimize the extraction and recrystallization steps to minimize losses. - Use fresh, anhydrous aluminum chloride.
Formation of a Dark, Tarry Residue	- Reaction temperature is too high.[4][5] - Localized overheating due to inefficient stirring. - High concentration of catalyst.	- Maintain the recommended low temperature for the reaction.[4] - Use a mechanical stirrer to ensure homogeneous mixing and temperature distribution.[4] - Optimize the molar ratio of the catalyst to the reactants.
Product is an Oil and Does Not Solidify	- Presence of impurities that depress the melting point. - Residual solvent.	- Purify the product by vacuum distillation to remove impurities and residual solvent.[5][9] - Attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure benzophenone.
Final Product has a Yellowish or Bluish Tinge	- Presence of colored impurities.[4][7]	- Recrystallize the product from a suitable solvent like ethanol or ligroin.[5][8] - Use decolorizing charcoal during recrystallization. - For a bluish tinge, a wash with a small amount of benzene followed by centrifugation can be effective.[4]
Vigorous, Uncontrolled Reaction	- Too rapid addition of reactants. - Inadequate cooling.	- Add the reactants slowly and portion-wise to control the reaction rate. - Ensure the cooling bath is at the appropriate temperature and that the reaction flask is adequately submerged.

Experimental Protocols

Protocol 1: Synthesis of Benzophenone via Friedel-Crafts Acylation of Benzene with Benzoyl Chloride

This protocol is adapted from established laboratory procedures.[5]

Materials:

• Benzoyl chloride

• Anhydrous thiophene-free benzene

• Anhydrous aluminum chloride (AlCl₃)

Procedure:

• Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a gas trap for HCl, and a stoppered inlet.

• In the flask, combine 35 g (0.25 mol) of benzoyl chloride and 250 mL of anhydrous benzene.

• In a separate dry Erlenmeyer flask, weigh out 36 g (0.27 mol) of anhydrous aluminum chloride and stopper it immediately.

• With stirring, carefully add the aluminum chloride to the reaction mixture in one portion.

• Once the initial vigorous evolution of hydrogen chloride gas subsides, heat the mixture to reflux and maintain for approximately 3.5 hours.

• Cool the reaction mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto a mixture of ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Separate the organic layer and wash it successively with water, a dilute sodium bicarbonate solution, and finally with water again.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the benzene by distillation at atmospheric pressure.

• Purify the crude benzophenone by either vacuum distillation or recrystallization from ethanol.

Protocol 2: Purification of Benzophenone by Recrystallization

This protocol is a general procedure for the recrystallization of benzophenone.[10][11]

Materials:

• Crude benzophenone

• Ethanol (95% or absolute) or Ligroin (b.p. 60-90°C)

• Decolorizing charcoal (optional)

Procedure:

• Place the crude benzophenone in an Erlenmeyer flask.

• Add a small amount of the chosen solvent (ethanol or ligroin) and heat the mixture on a hot plate with stirring until the solvent boils.

• Continue adding the hot solvent in small portions until the benzophenone is completely dissolved. Add a minimal excess of the solvent to ensure the solution remains saturated.

• If the solution is colored, remove it from the heat, add a small amount of decolorizing charcoal, and then bring it back to a boil for a few minutes.

• If charcoal or other solid impurities are present, perform a hot gravity filtration to remove them.

• Allow the hot, clear filtrate to cool slowly to room temperature. Crystals of benzophenone should start to form.

• To maximize the yield, place the flask in an ice bath for about 30 minutes to complete the crystallization.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the purified benzophenone crystals in a desiccator or a vacuum oven.

Reaction Pathways and Workflows

Caption: Byproduct formation pathways in benzophenone synthesis.

Caption: Troubleshooting workflow for benzophenone purification.

References

• 1. US3642906A - Manufacture of benzophenone - Google Patents [patents.google.com]
• 2. quora.com [quora.com]
• 3. doubtnut.com [doubtnut.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. CN108586224B - Method for purifying and separating benzophenone - Google Patents [patents.google.com]
• 8. prepchem.com [prepchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Home Page [chem.ualberta.ca]
• 11. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Technical Support Center: Overcoming Poor Solubility of Benzophenone Derivatives

This guide provides researchers, scientists, and drug development professionals with practical troubleshooting advice and detailed protocols for addressing the poor aqueous solubility of benzophenone derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my benzophenone derivatives poorly soluble in aqueous solutions?

A1: Benzophenone and its derivatives are structurally characterized by two phenyl rings attached to a carbonyl group.[1] This structure is predominantly nonpolar and hydrophobic, making it "practically insoluble in water" but soluble in organic solvents.[1][2][3] For a compound to dissolve in water, it must form favorable interactions, such as hydrogen bonds, with water molecules. Benzophenone's structure lacks strong hydrogen bond-donating groups, leading to its poor affinity for polar solvents like water.[1]

Q2: What are the initial steps I should take to improve the solubility of my compound?

A2: Before employing advanced methods, simple and rapid screening techniques should be explored:

• pH Adjustment: For derivatives with ionizable groups (acidic or basic), adjusting the pH of the solution can significantly increase solubility by forming a salt in situ.

• Co-solvents: The solubility of a poorly water-soluble drug can often be increased by adding a water-miscible solvent in which the drug is more soluble.[4] This technique, known as co-solvency, works by reducing the interfacial tension between the aqueous solution and the hydrophobic solute.[4] Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).

• Surfactants: Surfactants reduce the surface tension of the solvent and can form micelles that encapsulate the hydrophobic drug molecules, thereby increasing their apparent solubility.[4]

Q3: My initial attempts failed. What are the most common advanced techniques for solubility enhancement?

A3: For compounds with persistent solubility issues, several advanced formulation strategies can be employed. The most widely used and successful techniques include:

• Solid Dispersion: This involves dispersing the hydrophobic drug in a hydrophilic carrier or matrix at a solid state.[5][6] This technique can reduce drug particle size to a molecular level, improve wettability, and convert the crystalline drug to a more soluble amorphous form, all of which enhance dissolution rates.[5][7][8]

• Co-crystallization: This technique involves forming a crystalline solid that contains the active pharmaceutical ingredient (API) and a pharmaceutically acceptable co-former in a stoichiometric ratio.[9][10] Co-crystals can improve solubility and dissolution rates without altering the chemical structure of the API.[9][11]

• Cyclodextrin Inclusion Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[12][13] The nonpolar benzophenone derivative (the "guest") can be encapsulated within the cyclodextrin's cavity (the "host"), forming an inclusion complex that has significantly improved aqueous solubility.[12][14]

Q4: I am seeing high variability in my dissolution testing results. What could be the cause?

A4: High variability in dissolution data can stem from several sources.

• Post-Sampling Precipitation: If the drug forms a supersaturated solution in the dissolution medium, it may precipitate after sampling but before analysis.[15] This is common for enabling formulations like solid dispersions. A troubleshooting step is to dilute the sample immediately after filtration with a solvent that prevents precipitation (e.g., for a weakly basic drug, diluting with 0.1 N HCl).[15]

• Inadequate Filtration: Undissolved drug particles passing through the filter can dissolve in the analytical solvent (e.g., mobile phase in an autosampler), leading to artificially high and variable concentration readings.[15] Ensure the chosen filter is compatible and has an appropriate pore size.

• Media Preparation Errors: Errors in preparing dissolution media, such as using an incorrect salt form (e.g., dihydrate vs. anhydrous) or improper pH adjustment, can significantly alter the medium's composition and affect solubility.[15][16]

Quantitative Data on Solubility Enhancement

The following tables summarize the successful application of various techniques to enhance the solubility of specific benzophenone derivatives.

Table 1: Solubility Enhancement of Ketoprofen

Technique	Carrier / Method	Drug:Carrier Ratio	Solubility Enhancement	Reference
Solid Dispersion	Hydrotrope Blend (Sodium Benzoate & Sodium Acetate)	N/A	Up to 58-fold increase	[17]
Solid Dispersion	PVP K-30 & Tween 80 (Solvent Evaporation)	1:3:1	~4-fold increase (95% release in 5 min vs 23% for pure drug)	[18]
Ionic Gelation	Chitosan & TPP	N/A	2.71-fold increase in water	[19]

Table 2: Solubility Enhancement of Exemestane

Technique	Carrier / Method	Drug:Carrier Ratio	Solubility Enhancement	Reference
Cyclodextrin Complex	Randomly Methylated-β-Cyclodextrin	N/A	3-fold increase in permeability	[20]
Lipid-Based Dispersion	TPGS (d-α-tocopheryl polyethylene glycol 1000 succinate)	1:5	39.13-fold increase	[21]
Lipid-Based Dispersion	Gelucire 44/14	1:5	13.9-fold increase	[21]
Solid Dispersion	Phospholipid/Sodium Deoxycholate	N/A	5.2-fold dissolution enhancement	[22]
SMEDDS	Oil, Surfactant, Co-surfactant	N/A	2.9-fold increase in bioavailability	[23]

Diagrams and Workflows

Solubility Enhancement Strategy

The following diagram outlines a logical workflow for selecting an appropriate solubility enhancement technique.

Caption: A decision tree for selecting a solubility enhancement method.

Mechanism of Cyclodextrin Inclusion

This diagram illustrates how a cyclodextrin molecule encapsulates a poorly soluble guest molecule, enhancing its solubility.

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin host.

Experimental Workflow: Kneading Method

This diagram shows the typical laboratory workflow for preparing cyclodextrin inclusion complexes using the kneading method.

Caption: Step-by-step process for the kneading method.

Key Experimental Protocols

Protocol 1: Solid Dispersion by Solvent Evaporation Method

This method is suitable for thermolabile compounds as it avoids high temperatures.[24]

Methodology:

• Dissolution: Accurately weigh and dissolve the benzophenone derivative and a hydrophilic carrier (e.g., Povidone (PVP K30), PEG 6000) in a common volatile solvent like ethanol, methanol, or a chloroform/ethanol mixture.[18][25][26] Ensure complete dissolution to achieve a clear solution.

• Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator. The process should be continued until a solid, solvent-free film or mass is formed.[25]

• Drying: Further dry the solid mass in a vacuum oven at a mild temperature (e.g., 40-50°C) for 24 hours to remove any residual solvent.[18]

• Pulverization and Sieving: Scrape the dried solid dispersion, crush it using a mortar and pestle, and pass it through a fine-mesh sieve to obtain a uniform powder.[25]

• Characterization: Analyze the product using techniques like Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRD), and Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the drug's amorphous state and the absence of chemical interactions.[18] Perform dissolution studies to quantify the improvement in solubility.

Protocol 2: Co-crystal Formation by Solvent Evaporation

This is the most common method for screening and preparing co-crystals.[11]

Methodology:

• Stoichiometric Mixture: Dissolve stoichiometric amounts of the benzophenone derivative (API) and the chosen co-former in a suitable solvent or solvent mixture in which both components are soluble.

• Supersaturation: Allow the solvent to evaporate slowly and undisturbed at room temperature. This gradual process encourages the formation of a new crystalline solid (the co-crystal) rather than a simple physical mixture.[11]

• Isolation: Once the solvent has fully evaporated, collect the resulting solid material.

• Characterization: It is crucial to confirm co-crystal formation. Analyze the product using XRD to identify a new, unique diffraction pattern different from the API and co-former. DSC and spectroscopy (FTIR, Raman) are also essential to confirm the new solid phase and identify the intermolecular interactions (e.g., hydrogen bonds) that define the co-crystal.[10]

Protocol 3: Cyclodextrin Inclusion Complex by Kneading Method

The kneading method is a simple and effective technique for preparing inclusion complexes.[27]

Methodology:

• Mixing: Place the accurately weighed benzophenone derivative and cyclodextrin (e.g., Hydroxypropyl-β-Cyclodextrin) in a glass mortar in the desired molar ratio (e.g., 1:1 or 1:2).[27]

• Kneading: Add a small volume of a suitable solvent (e.g., a 1:1 water/ethanol mixture) to the powder mixture to form a paste-like consistency.[27]

• Trituration: Knead the paste thoroughly and vigorously for a specified period, typically 45-60 minutes.[27]

• Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 50°C) until a constant weight is achieved, typically for 24 hours.[27]

• Sizing: Grind the dried complex in the mortar and pass it through a sieve (e.g., #100 mesh) to obtain a fine, uniform powder.[27]

• Characterization: Confirm complex formation using methods like phase solubility studies, DSC (which often shows the disappearance or shifting of the drug's melting peak), and dissolution testing to verify solubility enhancement.[27]

References

• 1. echemi.com [echemi.com]
• 2. BENZOPHENONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Methods of solubility enhancements | PPTX [slideshare.net]
• 5. japer.in [japer.in]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Co-crystallization: a green approach for the solubility enhancement of poorly soluble drugs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. rjwave.org [rjwave.org]
• 12. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. dissolutiontech.com [dissolutiontech.com]
• 16. dissolutiontech.com [dissolutiontech.com]
• 17. Enhancing Ketoprofen Solubility: A Strategic Approach Using Solid Dispersion and Response Surface Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.aip.org [pubs.aip.org]
• 20. Alternative oral exemestane formulation: improved dissolution and permeation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. tandfonline.com [tandfonline.com]
• 22. researchgate.net [researchgate.net]
• 23. Oral Bioavailability Enhancement of Exemestane from Self-Microemulsifying Drug Delivery System (SMEDDS) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 25. japsonline.com [japsonline.com]
• 26. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 27. rjptonline.org [rjptonline.org]

Technical Support Center: Catalyst Deactivation in Suzuki Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to catalyst deactivation in Suzuki coupling reactions. It is designed for researchers, scientists, and drug development professionals to diagnose and resolve challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction is sluggish or has stopped completely. What are the primary causes of catalyst deactivation?

A1: Catalyst deactivation in Suzuki coupling reactions can stem from several factors. The most common causes include:

• Palladium Nanoparticle Agglomeration: The active Pd(0) species can agglomerate to form larger, less active or inactive palladium nanoparticles, often observed as palladium black.[1][2]

• Ligand Degradation or Modification: Phosphine ligands are susceptible to oxidation or other forms of degradation, which can reduce their ability to stabilize the palladium catalyst.

• Product Adsorption: In some cases, the cross-coupled product can strongly adsorb to the surface of a heterogeneous catalyst, blocking active sites and hindering further reactions.[1][3]

• Impurities: Trace impurities in reagents or solvents can act as catalyst poisons.[4][5][6] For instance, even parts-per-billion (ppb) levels of palladium impurities in other reagents can inadvertently catalyze the reaction, and their consumption can be mistaken for deactivation of the intended catalyst.[4]

• Incomplete Reduction of Precatalyst: If the Pd(II) precatalyst is not efficiently reduced to the active Pd(0) species, the catalytic cycle cannot initiate effectively.

• Dimerization of Intermediates: In some systems, catalyst intermediates may undergo dimerization to form inactive species.[7][8]

Q2: I observe a black precipitate in my reaction mixture. What is it and what does it signify?

A2: The black precipitate is typically palladium black, which consists of agglomerated palladium nanoparticles.[2] Its formation is a common indicator of catalyst deactivation. While the appearance of a black solid is common in many successful Suzuki couplings, a rapid and extensive precipitation early in the reaction often correlates with poor catalyst stability and incomplete conversion. This agglomeration reduces the number of accessible catalytic sites, thereby lowering the reaction rate.

Q3: Can impurities in my starting materials affect the catalyst?

A3: Yes, impurities can have a significant impact on catalyst performance. Even trace amounts of certain substances can poison the palladium catalyst. For example, sulfur- or phosphorus-containing compounds not intended as ligands can interfere with the catalytic cycle.[4][5] It has been shown that even seemingly "metal-free" reactions can be catalyzed by homeopathic (ppb-level) palladium impurities present in other reagents.[4][5] Solvents can also contain catalyst-poisoning impurities.[6]

Q4: My reaction works with aryl bromides but is very slow with aryl chlorides. Is this a catalyst deactivation issue?

A4: Not necessarily. This is more likely related to the inherent reactivity of the substrates. The oxidative addition of palladium to the aryl-halide bond is a crucial step in the catalytic cycle.[9] This step is generally much slower for aryl chlorides than for aryl bromides or iodides due to the stronger carbon-chlorine bond.[10][11] To overcome this, more electron-rich and bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands are often required to facilitate the oxidative addition with less reactive aryl chlorides.[11][12] While catalyst deactivation can still occur, the primary issue in this case is likely the slow kinetics of the oxidative addition step.

Troubleshooting Guides

Issue 1: Low or No Conversion

If you are experiencing low or no conversion in your Suzuki coupling reaction, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low or no conversion.

Possible Causes & Solutions:

Observation	Potential Cause	Suggested Solution
Only starting materials remain.	Catalyst deactivation or inhibition.	1. Check for Impurities: Use high-purity, degassed solvents and fresh reagents. Consider passing reagents through a plug of alumina.[4] 2. Optimize Ligand: For challenging substrates, use more robust and electron-rich ligands (e.g., Buchwald-type phosphines, NHCs).[2] 3. Inert Atmosphere: Ensure the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen) to prevent oxygen-induced degradation of the catalyst and ligands.[10]
Homocoupling of the boronic acid is observed.	Presence of oxidants (e.g., residual Pd(II) or air).	1. Ensure Complete Reduction: Use a pre-catalyst that readily forms the active Pd(0) species. 2. Add Reducing Agent: In some cases, adding a mild reducing agent can suppress homocoupling.[13] 3. Degas Thoroughly: Rigorously degas all solvents and reagents before use.
Deboronated starting material is present.	The boronic acid is unstable under the reaction conditions.	1. Use a Milder Base: Strong bases can promote protodeboronation. Consider using milder bases like K₃PO₄ or KF. 2. Use Boronic Esters: Pinacol esters of boronic acids are often more stable than the corresponding boronic acids. 3. Anhydrous Conditions: For some systems, minimizing water content can reduce the rate of deboronation.
Reaction starts but does not go to completion.	Gradual catalyst deactivation (e.g., agglomeration).	1. Increase Catalyst Loading: A higher catalyst loading may be necessary to achieve full conversion. 2. Use a More Stable Catalyst: Consider a more robust pre-catalyst or a ligand that provides better stabilization to the palladium center.[14] 3. Heterogeneous Catalyst: A well-designed heterogeneous catalyst may offer better stability and recyclability.[14][15]

Issue 2: Catalyst Recycling Leads to Decreased Activity

When attempting to recycle a heterogeneous palladium catalyst, a common issue is a significant drop in activity in subsequent runs.

Common Deactivation Pathways in Recycled Catalysts:

Caption: Deactivation pathways for heterogeneous catalysts.

Troubleshooting Steps for Recycled Catalysts:

Problem	Potential Cause	Suggested Solution
Significant drop in conversion after the first run.	Product Adsorption: The product from the first run may be strongly adsorbed onto the catalyst support, blocking active sites.[1][3]	Thorough Washing: Implement a rigorous washing protocol for the catalyst between runs. A study on a polystyrene-supported catalyst showed that washing with a hydrophobic solvent effectively removed the adsorbed product and restored activity.[1][3]
Gradual decrease in activity over several cycles.	Leaching and/or Agglomeration: Small amounts of palladium may be leaching into the solution, or the nanoparticles on the support may be slowly agglomerating.[1]	Hot Filtration Test: Perform a hot filtration test to determine if the active catalytic species is homogeneous (leached) or heterogeneous. Support Modification: Employ a support material that more strongly anchors the palladium nanoparticles to prevent leaching and agglomeration.[14]
Complete loss of activity.	Irreversible Poisoning: An impurity in the starting materials or formed during the reaction may have irreversibly poisoned the catalyst.	Reagent Purity: Scrutinize the purity of all reagents and solvents.[6] Elemental Analysis: Analyze the recovered catalyst for the presence of potential poisons (e.g., sulfur).

Experimental Protocols

Protocol 1: Hot Filtration Test

This test helps to distinguish between a truly heterogeneous and a homogeneous (leached) catalytic mechanism.

Methodology:

• Set up the Suzuki coupling reaction as usual.

• Allow the reaction to proceed to approximately 20-50% conversion, as determined by a preliminary time course study.

• While maintaining the reaction temperature, rapidly filter the reaction mixture through a fine, pre-heated filter (e.g., a syringe filter) to remove the solid catalyst.

• Allow the filtrate (the liquid portion) to continue stirring at the reaction temperature.

• Monitor the progress of the reaction in the filtrate over time using a suitable analytical technique (e.g., GC, LC-MS, TLC).

Interpretation of Results:

Result	Interpretation
Reaction in the filtrate stops.	The catalyst is truly heterogeneous, and deactivation is likely occurring on the solid support.
Reaction in the filtrate continues.	The active catalyst is a soluble species that has leached from the solid support. Deactivation may be occurring in the homogeneous phase.

Quantitative Data Summary

The following table summarizes the impact of additives on a nickel-catalyzed Suzuki-Miyaura coupling that was prone to deactivation via dimerization of the nickel(II) aryl intermediate.

Table 1: Effect of Additives on a Deactivation-Prone Ni-Catalyzed Suzuki Coupling

Entry	Additive (equivalents)	Yield (%)
1	None	8
2	K₂CO₃ (2.0)	3
3	PPh₃ (1.0)	5
4	Pyridine (1.0)	7
5	B(OH)₃ (1.0)	6
Data derived from a model reaction of 4-fluoroiodobenzene and 4-methoxyphenylboronic acid using an NHC-pyridonate-supported nickel complex. The low yields, even with additives, highlight a persistent catalyst deactivation pathway in this specific system.[7][8]

References

• 1. mdpi.com [mdpi.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. quora.com [quora.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Friedel-Crafts Acylation Work-Up

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting and procedural information for the quenching and work-up phases of the Friedel-Crafts acylation reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of the quenching step in a Friedel-Crafts acylation work-up?

The primary purpose of quenching is to deactivate the Lewis acid catalyst (commonly aluminum chloride, AlCl₃) used in the reaction. The product of the acylation, an aryl ketone, is a moderate Lewis base and forms a stable complex with the strong Lewis acid catalyst.[1] This complex is typically irreversible under the reaction conditions and must be broken to isolate the ketone product.[1] The quenching process, usually involving the addition of water or acid, destroys this complex.[1]

Q2: Why is the quenching process highly exothermic?

The quenching process is highly exothermic due to the vigorous reaction between the excess Lewis acid (e.g., AlCl₃) and the quenching agent (e.g., water). The reaction hydrolyzes the aluminum chloride, forming aluminum hydroxides and releasing a significant amount of heat. For safety, the reaction mixture should always be added slowly to cold water or an ice/acid mixture, never the other way around.[2]

Q3: What happens to the aluminum chloride (AlCl₃) catalyst during the aqueous work-up?

During the aqueous work-up, the AlCl₃ catalyst is hydrolyzed. When the reaction mixture is quenched with water or dilute acid, the AlCl₃ reacts to form aluminum salts, such as aluminum hydroxide (Al(OH)₃) or hydrated aluminum chloride (AlCl₃·6H₂O).[3][4] These aluminum species are typically insoluble in the organic solvent used for the reaction and can be separated into the aqueous layer during extraction.

Q4: Can I use a base like sodium hydroxide (NaOH) to quench the reaction?

While a base will neutralize the Lewis acid, quenching is typically performed with cold water or dilute acid (like HCl).[3][5] Using a strong base initially can lead to unwanted side reactions or the formation of persistent aluminum hydroxide precipitates that can be difficult to manage. A basic wash (e.g., with sodium bicarbonate) is often performed later in the work-up to remove any remaining acid.[6]

Troubleshooting Guide

Problem: A thick, gelatinous precipitate formed after quenching, making separation difficult.

Cause: This precipitate is typically aluminum hydroxide (Al(OH)₃) or related aluminum salts, which form when the AlCl₃ is hydrolyzed, especially under neutral or slightly basic conditions.

Solution:

• Acidify the Mixture: Add a sufficient amount of dilute hydrochloric acid (e.g., 3M HCl) to the biphasic mixture.[7] The acid will dissolve the aluminum salts by converting them into water-soluble aluminum species.

• Stir Vigorously: Ensure thorough mixing to allow the acid to react with all of the precipitate. Gentle heating may also help break up the aluminum salts.[7]

• Check pH: Use pH paper to ensure the aqueous layer is acidic. If it is not, add more dilute HCl until it is.

• Extraction: Proceed with the standard liquid-liquid extraction. The aqueous layer containing the dissolved aluminum salts should now be clear and easily separable from the organic layer.

Problem: A persistent emulsion formed during the extraction step.

Cause: Emulsions are common in Friedel-Crafts work-ups due to the presence of finely dispersed aluminum salts and the product itself acting as a surfactant.

Solution:

• Add Brine: Introduce a saturated aqueous solution of sodium chloride (NaCl). The increased ionic strength of the aqueous phase helps to break the emulsion by reducing the solubility of the organic components in the aqueous layer.

• Gentle Agitation: Instead of vigorous shaking, gently rock or swirl the separatory funnel.

• Allow to Stand: Let the separatory funnel sit undisturbed for an extended period (15-30 minutes) to allow the layers to separate.

• Filtration: In difficult cases, filtering the entire mixture through a pad of Celite or glass wool can help to break up the emulsion.

Problem: My product yield is very low. Could the work-up be the cause?

Cause: Yes, several issues during work-up can lead to low yield.

• Incomplete Quenching: If the product-AlCl₃ complex is not fully broken, the product will remain complexed and may not be efficiently extracted into the organic layer.

• Product Hydrolysis: If the product contains sensitive functional groups (e.g., esters), prolonged exposure to strongly acidic or basic conditions during work-up could cause hydrolysis.

• Poor Extraction: Insufficient extraction with the organic solvent will leave the product behind in the aqueous layer. Perform multiple extractions (e.g., 3x with an appropriate volume of solvent) for best results.[5]

Experimental Protocols

Standard Work-Up Protocol for Friedel-Crafts Acylation

This protocol assumes the reaction has been completed and is ready for quenching and isolation of the crude product.

• Preparation of Quenching Mixture: Prepare a beaker with a mixture of crushed ice and dilute hydrochloric acid (e.g., 50g of ice and 25 mL of concentrated HCl).[6] This should be done in a fume hood.

• Quenching the Reaction:

  • Cool the completed reaction mixture in an ice bath.

  • Slowly and carefully pour the reaction mixture into the stirred ice/acid mixture.[6] This step is highly exothermic and may release HCl gas.[2]

  • Continue stirring the mixture thoroughly for 10-15 minutes to ensure the AlCl₃ complex is completely destroyed and any aluminum salts are dissolved.[6]

• Liquid-Liquid Extraction:

  • Transfer the entire mixture to a separatory funnel of appropriate size.

  • Allow the layers to separate. The organic layer contains the desired product, and the aqueous layer contains the aluminum salts and other water-soluble materials.

  • Drain the aqueous layer.

  • Extract the aqueous layer again with the organic solvent used for the reaction (e.g., dichloromethane) to recover any dissolved product.[6] Combine this with the first organic layer.

• Washing the Organic Layer:

  • Wash the combined organic layers with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid. Caution: This will release CO₂ gas; vent the separatory funnel frequently.[6]

  • Wash the organic layer with a saturated solution of sodium chloride (brine) to remove excess water and help break any emulsions.

• Drying and Concentration:

  • Drain the washed organic layer into a clean Erlenmeyer flask.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

  • Filter or decant the dried solution to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product, which can then be purified.

Data Presentation

Table 1: Common Quenching & Washing Reagents

Reagent	Purpose	Concentration	Key Considerations
Ice / Water	Quenches the reaction by hydrolyzing AlCl₃.	N/A	Highly exothermic. Add reaction mixture to ice, not vice-versa.[2]
Dilute HCl	Quenches the reaction and dissolves aluminum salt precipitates.	1M - 6M	Helps prevent the formation of gelatinous Al(OH)₃.[7]
Sat. NaHCO₃	Neutralizes excess acid in the organic layer.	Saturated	Releases CO₂ gas. Requires frequent venting of the separatory funnel.[6]
Sat. NaCl (Brine)	Removes bulk water from the organic layer and breaks emulsions.	Saturated	Standard final wash before drying.
Anhydrous Na₂SO₄ / MgSO₄	Removes residual water from the organic solvent.	N/A	Final drying step before solvent removal.

Visualizations

Experimental Workflow Diagram

Caption: Standard workflow for Friedel-Crafts acylation work-up.

Troubleshooting Logic: Precipitate Formation

Caption: Decision tree for resolving precipitate formation during work-up.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. Friedel-Crafts Acylation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Sciencemadness Discussion Board - HCl and Al, AlCl3? - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Friedel-Crafts - Acylation [commonorganicchemistry.com]
• 6. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 7. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Infrared Spectroscopy of Benzophenone Derivatives

For researchers and professionals in drug development and materials science, infrared (IR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of benzophenone and its derivatives. This guide provides a comparative analysis of the IR spectral data of various benzophenone derivatives, detailed experimental protocols for obtaining high-quality spectra, and a logical workflow for spectroscopic analysis.

Comparative Analysis of Vibrational Frequencies

The infrared spectra of benzophenone derivatives are characterized by several key absorption bands that are sensitive to the nature and position of substituents on the phenyl rings. The most prominent of these is the carbonyl (C=O) stretching vibration, which is significantly influenced by the electronic effects of the substituents. Other important vibrational modes include C-H stretching and bending, C-C aromatic stretching, and vibrations associated with the substituent itself.

The table below summarizes the key vibrational frequencies for a selection of benzophenone derivatives, providing a clear comparison of the impact of different functional groups on the IR spectrum.

Compound Name	Structure	C=O Stretch (cm⁻¹)	Aromatic C=C Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	Other Key Bands (cm⁻¹)
Benzophenone	C₁₃H₁₀O	~1665	~1600, 1580, 1450	~3060
4-Methylbenzophenone	C₁₄H₁₂O	~1655	~1605, 1575	~3050	C-H (methyl) stretch: ~2920
4-Methoxybenzophenone	C₁₄H₁₂O₂	~1650	~1600, 1575	~3070	C-O stretch: ~1250
4-Chlorobenzophenone	C₁₃H₉ClO	~1660	~1590, 1570	~3080	C-Cl stretch: ~1090
4,4'-Dichlorobenzophenone	C₁₃H₈Cl₂O	~1658	~1585, 1570	~3090	C-Cl stretch: ~1090
4-Nitrobenzophenone	C₁₃H₉NO₃	~1670	~1600, 1520	~3100	N-O stretch (asymm/symm): ~1520, 1350
2-Hydroxybenzophenone	C₁₃H₁₀O₂	~1630	~1595, 1575	~3060	O-H stretch (intramolecular H-bond): ~3200 (broad)
Benzophenone Hydrazone	C₁₃H₁₂N₂	N/A	~1581, 1559, 1492	~3055	N-H stretch: ~3300-3400, C=N stretch: ~1630
Benzophenone-d10	C₁₃D₁₀O	~1665	~1570, 1550	C-D stretch: ~2280
Benzophenone-¹⁸O	C₁₃H₁₀¹⁸O	~1635	~1600, 1580	~3060

Experimental Protocols

Accurate and reproducible IR spectra are contingent on proper sample preparation and instrument operation. Below are detailed protocols for the analysis of solid benzophenone derivatives.

Sample Preparation: KBr Pellet Method

The Potassium Bromide (KBr) pellet method is a widely used technique for obtaining high-quality transmission spectra of solid samples.[1][2][3][4]

Materials:

• Benzophenone derivative (1-2 mg)

• Dry, spectroscopic grade KBr (100-200 mg)

• Agate mortar and pestle

• Pellet press with die

• FTIR spectrometer

Procedure:

• Gently grind the 1-2 mg of the benzophenone derivative in the agate mortar to a fine powder.

• Add 100-200 mg of dry KBr to the mortar.

• Thoroughly mix and grind the sample and KBr together until a homogeneous, fine powder is obtained. This is crucial to reduce scattering of the infrared radiation.

• Transfer the powder mixture to the pellet die.

• Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

• Record the spectrum.

Instrumentation and Data Acquisition

Instrument: Fourier Transform Infrared (FTIR) Spectrometer Spectral Range: 4000-400 cm⁻¹ Resolution: 4 cm⁻¹ Number of Scans: 16-32 (co-added to improve signal-to-noise ratio) Background: A background spectrum of the empty sample compartment or a pure KBr pellet should be recorded prior to sample analysis.

Logical Workflow for Infrared Spectroscopic Analysis

The following diagram illustrates a logical workflow for the characterization of benzophenone derivatives using infrared spectroscopy, from sample preparation to spectral interpretation and data reporting.

Caption: Logical workflow for the analysis of benzophenone derivatives.

Alternative Experimental Protocol: Attenuated Total Reflectance (ATR)

For rapid analysis with minimal sample preparation, Attenuated Total Reflectance (ATR) is an excellent alternative to the KBr pellet method.[1][2]

Procedure:

• Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean.

• Place a small amount of the powdered benzophenone derivative directly onto the crystal.

• Apply pressure using the ATR accessory's pressure clamp to ensure good contact between the sample and the crystal.

• Record the spectrum.

Note: ATR spectra may exhibit slight differences in relative peak intensities and positions compared to transmission spectra obtained via the KBr pellet method.

This guide provides a foundational understanding of the infrared spectroscopic analysis of benzophenone derivatives. For more in-depth studies, correlation of experimental data with computational methods, such as Density Functional Theory (DFT), can provide deeper insights into the vibrational modes of these compounds.[5][6]

References

• 1. 4-Methylbenzophenone(134-84-9) IR Spectrum [m.chemicalbook.com]
• 2. 4,4'-Dichlorobenzophenone(90-98-2) IR Spectrum [chemicalbook.com]
• 3. 4-Methoxybenzophenone(611-94-9) IR Spectrum [chemicalbook.com]
• 4. 4,4'-Dimethoxybenzophenone [webbook.nist.gov]
• 5. Vibrational spectra and structure of benzophenone and its (18)O and d10 labelled derivatives: an ab initio and experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lib.ysu.am [lib.ysu.am]

A Comparative Guide to Ketone Synthesis: Friedel-Crafts Acylation vs. Suzuki Coupling

For researchers and professionals in drug development and the broader chemical sciences, the synthesis of ketones is a fundamental transformation. Among the myriad of available methods, Friedel-Crafts acylation and Suzuki coupling represent two powerful and widely employed strategies. This guide provides an objective comparison of these two methods, supported by experimental data, to aid in the selection of the most suitable approach for a given synthetic challenge.

At a Glance: Key Differences

Feature	Friedel-Crafts Acylation	Suzuki Coupling
Reaction Type	Electrophilic Aromatic Substitution	Palladium-Catalyzed Cross-Coupling
Key Reactants	Arene, Acyl Halide/Anhydride	Organoboron Compound, Acyl Halide
Catalyst	Lewis Acid (e.g., AlCl₃, FeCl₃)	Palladium Complex (e.g., Pd(PPh₃)₄)
Substrate Scope	Generally requires electron-rich arenes. Deactivated arenes are poor substrates.[1]	Broad substrate scope, including electron-rich, electron-poor, and heterocyclic systems.[2][3]
Functional Group Tolerance	Limited. Functional groups that coordinate to the Lewis acid (e.g., amines, alcohols) are often incompatible.[1]	Excellent functional group tolerance.[2][3]
Reaction Conditions	Often harsh, requiring stoichiometric amounts of strong, moisture-sensitive Lewis acids.	Generally mild, using catalytic amounts of palladium. Can often be run in aqueous or biphasic conditions.[4]
Byproducts	Generates stoichiometric amounts of acid waste (e.g., HCl) and catalyst-ketone complex, requiring aqueous workup.	Inorganic byproducts are generally easy to remove.[5]
Regioselectivity	Governed by directing groups on the aromatic ring; can lead to mixtures of isomers.	Highly regioselective, determined by the position of the boron and halide substituents.
Environmental & Safety	Use of hazardous and corrosive reagents and solvents can pose risks.	Boronic acids are generally less toxic than other organometallic reagents. The use of water as a solvent is possible, enhancing its green chemistry profile.[4]

Reaction Mechanisms

A fundamental understanding of the reaction mechanisms is crucial for troubleshooting and optimizing reaction conditions.

Friedel-Crafts Acylation

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid catalyst activates the acyl halide to form a highly electrophilic acylium ion. This ion is then attacked by the electron-rich aromatic ring, followed by deprotonation to restore aromaticity and yield the aryl ketone.

Mechanism of Friedel-Crafts Acylation

Suzuki Coupling

The Suzuki coupling for ketone synthesis involves a palladium-catalyzed cycle. The cycle begins with the oxidative addition of the acyl halide to the Pd(0) catalyst. This is followed by transmetalation with the organoboron reagent and concludes with reductive elimination to form the ketone and regenerate the Pd(0) catalyst.

Catalytic Cycle of Suzuki Coupling for Ketone Synthesis

Performance Comparison: Experimental Data

The following tables summarize quantitative data from representative experimental procedures, offering a direct comparison of the two methods.

Table 1: Friedel-Crafts Acylation of Anisole with Benzoyl Chloride

Entry	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	AlCl₃	CS₂	0-5	1	~90	[Organic Syntheses, Coll. Vol. 1, p.95 (1941)]
2	HBEA Zeolite	Neat	120	24	83	[6]

Table 2: Suzuki Coupling of Phenylboronic Acid with Benzoyl Chloride Derivatives

Entry	Acyl Chloride	Catalyst	Base	Solvent	Temp (°C)	Time (min)	Yield (%)	Reference
1	Benzoyl chloride	[DBNT][PdCl₄]	K₂CO₃	CHCl₃	RT	35	95	[7]
2	4-Methoxybenzoyl chloride	Pd(OAc)₂/SPhos	K₃PO₄	Dioxane/H₂O	60	360	94	[8]
3	4-Nitrobenzoyl chloride	Pd(OAc)₂/SPhos	K₃PO₄	Dioxane/H₂O	60	360	85	[8]

Experimental Protocols

Detailed methodologies are provided below for representative ketone syntheses using both Friedel-Crafts acylation and Suzuki coupling.

Protocol 1: Friedel-Crafts Acylation of Anisole

This procedure is adapted from the synthesis of 4-methoxybenzophenone as described in Organic Syntheses.

Materials:

• Anisole

• Benzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Carbon disulfide (CS₂)

• Ice

• Concentrated hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flask equipped with a stirrer, dropping funnel, and reflux condenser, dissolve anhydrous aluminum chloride in carbon disulfide.

• Cool the mixture in an ice bath.

• A mixture of anisole and benzoyl chloride is added dropwise with stirring over about one hour.

• After the addition is complete, allow the reaction mixture to stand for one hour at room temperature.

• Decompose the reaction mixture by pouring it onto a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with water, then with a saturated sodium bicarbonate solution, and finally with water again.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by distillation.

• The crude product can be purified by recrystallization or distillation.

Protocol 2: Suzuki Coupling for Diaryl Ketone Synthesis

This protocol is a general procedure based on the work of Hajipour et al. for the palladium-catalyzed cross-coupling of arylboronic acids with acyl chlorides.[7]

Materials:

• Arylboronic acid

• Acyl chloride

• [DBNT][PdCl₄] (dibenzylated nicotinium tetrachloropalladate(II))

• Potassium carbonate (K₂CO₃)

• Chloroform (CHCl₃)

• Ethyl acetate (EtOAc)

• Water

• Silica gel for column chromatography

Procedure:

• To an oven-dried round-bottom flask, add the arylboronic acid (2 mmol), acyl chloride (1 mmol), potassium carbonate (2.25 mmol), and the palladium catalyst (1 mol%).

• Add chloroform (2 mL) to the flask.

• Stir the reaction mixture at room temperature for the specified time (e.g., 35 minutes).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate-hexanes).

Logical Workflow Comparison

The following diagram illustrates the general experimental workflows for both synthetic routes.

General Experimental Workflows

Conclusion

Both Friedel-Crafts acylation and Suzuki coupling are valuable methods for the synthesis of ketones.

Friedel-Crafts acylation is a classic and often high-yielding reaction, particularly for electron-rich aromatic substrates. However, its limitations, including the need for stoichiometric amounts of harsh Lewis acids, poor functional group tolerance, and potential for regioselectivity issues, can be significant drawbacks, especially in the context of complex molecule synthesis prevalent in drug development.

Suzuki coupling , on the other hand, offers a milder, more versatile, and highly selective alternative. Its broad substrate scope, excellent functional group tolerance, and the use of catalytic amounts of palladium make it a more attractive option for the synthesis of complex ketones, particularly in the later stages of a synthetic sequence where preserving sensitive functional groups is paramount. The development of more active and stable palladium catalysts continues to expand the utility of this powerful cross-coupling reaction.

The choice between these two methods will ultimately depend on the specific requirements of the synthesis, including the nature of the substrates, the presence of other functional groups, and considerations of process safety and environmental impact. For simple, robust aromatic systems, Friedel-Crafts acylation may be a suitable and cost-effective choice. However, for the synthesis of complex, highly functionalized ketones, the Suzuki coupling often emerges as the superior and more reliable method.

References

• 1. Ch12: Friedel-Crafts limitations [chem.ucalgary.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite [frontiersin.org]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

(3-Chlorophenyl)(4-methoxyphenyl)methanone: A Comparative Analysis of Its Predicted Biological Activity Against Other Benzophenones

For Immediate Release

This guide provides a comparative analysis of the biological activity of (3-Chlorophenyl)(4-methoxyphenyl)methanone against a range of other substituted benzophenones. While direct experimental data for (3-Chlorophenyl)(4-methoxyphenyl)methanone is limited in publicly available literature, this report synthesizes findings on structurally similar compounds to forecast its potential therapeutic applications and guide future research. The comparison focuses on anticancer, antimicrobial, and enzyme-inhibiting properties, supported by experimental data from published studies.

Comparative Biological Activity

Benzophenones are a class of compounds recognized for their diverse pharmacological activities, including anticancer, antimicrobial, and enzyme-inhibiting effects. The biological action of these molecules is significantly influenced by the nature and position of substituents on their phenyl rings.

Anticancer Activity

Substituted benzophenones have demonstrated notable cytotoxicity against various human cancer cell lines. The proposed mechanisms of action often involve the induction of apoptosis (programmed cell death) and the inhibition of angiogenesis (the formation of new blood vessels that supply tumors).

Table 1: Comparative Anticancer Activity of Selected Benzophenone Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
Compound 9d (a benzophenone analog with methyl, chloro, and fluoro groups)	A549, HeLa, MCF-7	Not specified	Anti-angiogenic, induces G2/M cell cycle arrest and apoptosis	[1]
(4-Methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone (PHT)	HL-60 (leukemia)	In the nanomolar range	Tubulin polymerization inhibitor, induces G2/M arrest and apoptosis	[2]
2-Aminobenzophenones	Various	Not specified	Potential anticancer activity
Benzophenone Semicarbazones	Not specified	Not specified	Potential for anticancer activity	[2]
Combretastatin A-4 analogous benzophenones	Various human cancer cell lines	Excellent cytotoxic activities	Not specified	[3]

Antimicrobial Activity

Benzophenones have also been investigated for their activity against a spectrum of microbial pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungi. The core benzophenone structure is often considered essential for this activity.[4]

For example, certain benzophenone tetraamides exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with Minimum Inhibitory Concentrations (MICs) in the range of 0.5-2.0 mg/L.[4] Another study on 2,2′,4-trihydroxybenzophenone showed antimicrobial activity against both Gram-positive and Gram-negative bacteria, with its mode of action attributed to disruption of the bacterial cell wall.[5]

Table 2: Comparative Antimicrobial Activity of Selected Benzophenone Derivatives

Compound/Derivative	Microbial Strain(s)	MIC (µg/mL)	Mechanism of Action	Reference
Benzophenone-based tetraamides	MRSA, VISA, VRSA, VRE, E. coli	0.5-2.0 mg/L (for some strains)	Not by DNA binding; may interact with the membrane	[4]
2,2′,4-Trihydroxybenzophenone	Gram-positive and Gram-negative bacteria	62.5 - 250	Acts on the bacterial cell wall	[5]
Benzophenone derived 1,2,3-triazoles	Bacillus subtilis, Staphylococcus aureus, Candida albicans	Not specified	Not specified	[6]
Benzophenone fused azetidinone derivatives	Various bacterial and fungal strains	Not specified	Good inhibition against tested strains	[7]

Enzyme Inhibition

Benzophenone derivatives have been identified as inhibitors of various enzymes, highlighting their potential in treating a range of diseases, from viral infections to metabolic disorders.

A notable example is the potent inhibition of HIV non-nucleoside reverse transcriptase (NNRTI) by certain benzophenones.[8][9] These compounds bind to the non-nucleoside binding pocket of the enzyme, preventing viral replication. Additionally, benzophenone derivatives have been studied as inhibitors of P-glycoprotein (implicated in multidrug resistance in cancer), dipeptidyl peptidase-IV (DPP-IV, a target for type 2 diabetes), α-glucosidase, prolyl endopeptidase, and cyclooxygenase (COX) enzymes.[2][10]

Table 3: Enzyme Inhibition by Selected Benzophenone Derivatives

Compound/Derivative	Target Enzyme	IC50/Ki	Therapeutic Area	Reference
GW678248 (a benzophenone NNRTI)	HIV Reverse Transcriptase (wild-type)	0.5 nM	HIV/AIDS	[8][9]
Propafenone-type benzophenones	P-glycoprotein (P-gp)	Not specified	Cancer (Multidrug Resistance)	[10]
Benzophenone thio- and semicarbazones	Dipeptidyl Peptidase-IV (DPP-IV)	15.0 ± 0.6 µM (for compound 9)	Type 2 Diabetes
Benzophenone semicarbazones	α-glucosidase, Prolyl endopeptidase	Not specified	Neurological diseases, Type 2 Diabetes, Cancer	[2]
Glucosylated benzophenones	COX-1 and COX-2	Not specified	Inflammation, Cancer

Experimental Protocols

The following are generalized methodologies for key experiments cited in the literature on benzophenone derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., A549, HeLa, MCF-7) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells are seeded in 96-well plates and allowed to attach overnight. They are then treated with various concentrations of the test compounds (benzophenone derivatives) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO). The absorbance is then measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Inoculum Preparation: Bacterial or fungal strains are grown in a suitable broth medium to a specific turbidity, corresponding to a known cell density (e.g., 10^5 CFU/mL).

• Compound Dilution: The test compounds are serially diluted in a 96-well microtiter plate using the appropriate broth.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathways and Experimental Workflows

The biological activities of benzophenones are often mediated through their interaction with specific cellular signaling pathways.

Caption: General experimental workflow for the evaluation of benzophenone derivatives.

Caption: Proposed mechanism of anticancer activity for some benzophenones.

Conclusion

While direct experimental evidence for the biological activity of (3-Chlorophenyl)(4-methoxyphenyl)methanone is currently lacking in the reviewed literature, the extensive research on structurally similar benzophenones provides a strong basis for predicting its potential pharmacological profile. The presence of the 3-chloro and 4-methoxy substituents suggests that this compound is a promising candidate for investigation, particularly in the areas of anticancer and antimicrobial research. Further experimental validation is necessary to elucidate the specific biological activities and mechanisms of action of (3-Chlorophenyl)(4-methoxyphenyl)methanone. This comparative guide serves as a foundational resource for researchers and drug development professionals to direct future studies on this and related benzophenone derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. (4-Methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone inhibits tubulin polymerization, induces G2/M arrest, and triggers apoptosis in human leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The enzyme-activated irreversible inhibition of type-B monoamine oxidase by 3-(4-[(3-chlorophenyl)methoxy]phenyl)-5-[(methylamino) methyl]-2-oxazolidinone methanesulphonate (compound MD 780236) and the enzyme-catalysed oxidation of this compound as competing reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. kthmcollege.ac.in [kthmcollege.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. 951891-98-8|(3-Chlorophenyl)(3,5-dimethoxyphenyl)methanone|BLDpharm [bldpharm.com]
• 9. Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide [mdpi.com]
• 10. 66938-41-8|(3-Chlorophenyl)(4-methoxy-3-nitrophenyl)methanone|BLD Pharm [bldpharm.com]

Comparative Cytotoxicity of Chlorinated Benzophenones: An In-Depth Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the cytotoxic effects of various chlorinated benzophenones, offering valuable data and insights for researchers, scientists, and professionals in drug development. The chlorination of benzophenones, a class of compounds commonly used as UV filters in sunscreens and other personal care products, has been shown to significantly alter their biological activity, including their toxicity to cells. This document summarizes key experimental findings, presents detailed methodologies, and visualizes relevant biological pathways to facilitate a deeper understanding of these compounds.

Quantitative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxicity of parent benzophenones and their chlorinated derivatives across different cell lines and organisms. The half-maximal inhibitory concentration (IC50) or effective concentration (EC50) values are presented to allow for a direct comparison of cytotoxic potential.

Compound	Chlorination Status	Test System/Cell Line	Endpoint	IC50 / EC50 Value (µM)	Reference
Benzophenone-1 (BP-1)	Parent Compound	Yeast Two-Hybrid Assay	Antiandrogenic Activity	12.89	[1][2]
Monochlorinated BP-1 (P1)	Chlorinated Derivative	Yeast Two-Hybrid Assay	Antiandrogenic Activity	6.13	[1][2]
Dichlorinated BP-1 (P2)	Chlorinated Derivative	Yeast Two-Hybrid Assay	Antiandrogenic Activity	9.30	[1][2]
Oxybenzone (BP-3)	Parent Compound	Human Dermal Fibroblasts	Cell Viability	Not specified, but less toxic than chlorinated form
Chlorinated Oxybenzone	Chlorinated Derivative	Human Fibroblast & Epithelial Cells	Cell Viability	Not specified, but caused significantly more cell death than parent compound
Dioxybenzone	Parent Compound	Human Fibroblast & Epithelial Cells	Cell Viability	Not specified, but less toxic than chlorinated form
Chlorinated Dioxybenzone	Chlorinated Derivative	Human Fibroblast & Epithelial Cells	Cell Viability	Not specified, but caused significantly more cell death than parent compound
Sulisobenzone	Parent Compound	Human Fibroblast & Epithelial Cells	Cell Viability	Not specified, but more toxic than chlorinated form
Chlorinated Sulisobenzone	Chlorinated Derivative	Human Fibroblast & Epithelial Cells	Cell Viability	Not specified, but cytotoxicity was reduced compared to parent compound
4-Hydroxylbenzophenone (4HB)	Parent Compound	Vibrio fischeri	Acute Toxicity	Not specified, but less toxic than chlorinated form	[3]
3,5-dichloro-4-hydroxylbenzophenone	Chlorinated Derivative	Vibrio fischeri	Acute Toxicity	Not specified, but responsible for increased acute toxicity	[3]
5-chloro-2-hydroxybenzophenone	Chlorinated Derivative	Dugesia japonica	Acute Toxicity (48h LC50)	~23 µM (converted from 5.5 mg/L)	[4]

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is a standard method for assessing the cytotoxic effects of chemical compounds on cultured mammalian cells.

Materials:

• Human cell lines (e.g., HeLa, MCF-7, Human Dermal Fibroblasts)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Chlorinated benzophenone compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the chlorinated benzophenone compounds in the culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a negative control (medium only).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well.

• Formazan Formation: Incubate the plates for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value, the concentration of the compound that causes 50% inhibition of cell viability, can then be determined by plotting a dose-response curve.

Antiandrogenic Activity Assessment using Yeast Two-Hybrid Assay

This assay is used to evaluate the potential of compounds to interfere with the androgen receptor signaling pathway.

Materials:

• Yeast strain co-expressing the human androgen receptor (AR) ligand-binding domain and a reporter gene (e.g., lacZ).

• Yeast growth medium.

• Dihydrotestosterone (DHT) as the androgen agonist.

• Chlorinated benzophenone compounds.

• 96-well microplates.

• Microplate reader or spectrophotometer for reporter gene activity measurement.

Procedure:

• Yeast Culture: Grow the yeast strain in the appropriate growth medium to the mid-log phase.

• Assay Setup: In a 96-well plate, add the yeast culture, a fixed concentration of DHT, and varying concentrations of the chlorinated benzophenone compounds. Include controls for basal activity (no DHT, no test compound), agonist activity (DHT only), and antagonist activity (DHT with a known antiandrogen).

• Incubation: Incubate the plate at 30°C for a specified period to allow for receptor binding and reporter gene expression.

• Reporter Gene Assay: Measure the activity of the reporter gene (e.g., β-galactosidase activity for the lacZ gene) according to standard protocols.

• Data Analysis: The antiandrogenic activity is determined by the ability of the test compounds to inhibit the DHT-induced reporter gene expression. EC50 values, representing the concentration at which 50% of the maximal DHT response is inhibited, are calculated from dose-response curves.[1][2]

Signaling Pathways and Experimental Workflows

Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates a typical workflow for evaluating the cytotoxicity of chlorinated benzophenones.

Workflow for assessing the cytotoxicity of chlorinated benzophenones.

Potential Signaling Pathways Involved in Cytotoxicity

The cytotoxicity of benzophenones and their chlorinated derivatives may be mediated through several signaling pathways. While research specifically on chlorinated benzophenones is ongoing, studies on the parent compounds suggest the involvement of oxidative stress, apoptosis, and endocrine disruption.

1. Androgen Receptor (AR) Antagonism Pathway

Chlorinated byproducts of benzophenone-1 have been shown to exhibit enhanced antiandrogenic activity.[1][2] This involves the binding of the chlorinated benzophenone to the androgen receptor, preventing the binding of androgens like dihydrotestosterone (DHT) and subsequently inhibiting the transcription of androgen-responsive genes.

Androgen receptor antagonism by chlorinated benzophenones.

2. Oxidative Stress and Apoptosis Induction Pathway

Studies on parent benzophenones suggest that they can induce the production of reactive oxygen species (ROS), leading to oxidative stress.[3] This can damage cellular components, including mitochondria, and trigger the intrinsic apoptosis pathway.

Proposed oxidative stress and apoptosis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. A review of sources, pathways, and toxic effects of human exposure to benzophenone ultraviolet light filters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Evaluation of the anti-androgenic and cytotoxic effects of benzophenone-3 in male Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Photochemical Stability of Substituted Benzophenones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photochemical stability of various substituted benzophenones, a class of compounds widely used as UV filters in sunscreens, pharmaceuticals, and industrial applications. Understanding their behavior upon exposure to light is crucial for assessing their efficacy, environmental fate, and potential for phototoxicity. This document summarizes key experimental data, details relevant experimental protocols, and illustrates the underlying photochemical pathways.

Data Summary: Photodegradation of Substituted Benzophenones

The photochemical stability of benzophenone derivatives is highly dependent on their substitution pattern and the experimental conditions, such as the light source and the composition of the surrounding medium. The following tables summarize the photodegradation kinetics and half-lives of several common benzophenones. The degradation generally follows pseudo-first-order kinetics.[1]

Table 1: Photodegradation Half-life (t½) of Selected Benzophenone Derivatives under UV Irradiation

Compound	Common Name	Substituents	Half-life (t½) in hours	Experimental Conditions	Reference
Benzophenone-1	BP-1	2,4-Dihydroxy	Readily degrades (<24 h)	UV radiation	[1]
Benzophenone-3	BP-3 / Oxybenzone	2-Hydroxy-4-methoxy	17 - 99	Medium pressure UV lamp in various water matrices	[1]
Benzophenone-4	BP-4 / Sulisobenzone	2-Hydroxy-4-methoxy-5-sulfonic acid	17 - 99	Medium pressure UV lamp in various water matrices	[1]
Unsubstituted Benzophenone	BP	None	17 - 99	Medium pressure UV lamp in various water matrices	[1]

Table 2: Influence of Environmental Factors on the Photodegradation of Benzophenone-3 (BP-3)

Condition	Observation	Reference
Simulated Sunlight (24h)	Persistent, low degradation	[1]
Distilled Water	Slower degradation	[1]
Lake Water	Accelerated photodecomposition	[1]
Seawater	Varied effects on photodegradation	[1]
Presence of Humic Substances	Enhanced photodegradation	[1]

Experimental Protocols

The determination of the photochemical stability of substituted benzophenones involves exposing a solution of the compound to a controlled light source and monitoring its concentration over time. Below is a representative experimental protocol for such a study.

Protocol: Determination of Photochemical Stability of a Benzophenone Derivative in Aqueous Solution

1. Materials and Reagents:

• Substituted benzophenone of interest

• High-purity water (e.g., Milli-Q)

• Acetonitrile or other suitable organic solvent for stock solution preparation

• Buffer solutions (for pH control, if necessary)

• Internal standard for analytical quantification (optional)

2. Equipment:

• Photoreactor equipped with a suitable lamp (e.g., medium-pressure mercury lamp, xenon arc lamp with filters to simulate sunlight).

• Quartz or borosilicate glass reaction vessels.

• Magnetic stirrer and stir bars.

• UV-Vis spectrophotometer for monitoring absorbance changes.

• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) system for accurate quantification.

• Radiometer to measure light intensity.

3. Experimental Procedure: a. Preparation of Stock and Working Solutions: i. Prepare a stock solution of the benzophenone derivative in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 g/L. ii. Prepare a working solution by diluting the stock solution with high-purity water to the desired initial concentration (e.g., 1-10 mg/L). The final concentration of the organic solvent should be kept to a minimum to avoid interfering with the photochemical reactions.

4. Data Analysis: a. Plot the natural logarithm of the concentration (ln(C)) versus irradiation time (t). b. If the plot is linear, the degradation follows pseudo-first-order kinetics. c. The pseudo-first-order rate constant (k) can be determined from the slope of the line (slope = -k). d. The half-life (t½) of the compound can be calculated using the equation: t½ = 0.693 / k.

Photochemical Signaling Pathway and Experimental Workflow

The photodegradation of substituted benzophenones is initiated by the absorption of UV radiation, leading to the formation of an excited singlet state, which then undergoes efficient intersystem crossing to a more stable triplet state.[2] This triplet state is the primary reactive species responsible for the subsequent photochemical reactions. The specific reaction pathway is influenced by the substituents on the benzophenone core and the surrounding chemical environment.

The following diagram illustrates a generalized photochemical pathway for a substituted benzophenone in an aqueous environment.

References

• 1. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Photoinitiators for UV Curing Applications

For researchers, scientists, and professionals in drug development, the selection of an appropriate photoinitiator is a critical step in formulating UV-curable materials. This guide provides a detailed comparison of common photoinitiators, supported by experimental data, to facilitate informed decision-making in your research and development endeavors.

This publication delves into the performance characteristics of various photoinitiators, focusing on key metrics such as curing speed, depth of cure, and yellowing. Detailed experimental protocols are provided for the cited performance tests, ensuring the reproducibility of the presented data.

Understanding Photoinitiator Mechanisms

UV curing is a process where a liquid formulation is rapidly converted into a solid through a polymerization reaction initiated by ultraviolet (UV) light. This process is contingent on the presence of a photoinitiator, a compound that absorbs UV light and generates reactive species, typically free radicals, to initiate polymerization.[1] Photoinitiators are broadly classified into two main types based on their mechanism of generating these free radicals: Type I (cleavage) and Type II (hydrogen abstraction).

Type I Photoinitiators undergo a unimolecular cleavage upon UV absorption to directly form two free radicals.[1] This process is highly efficient and is often used in applications requiring rapid curing.

Type II Photoinitiators , in contrast, require a co-initiator, usually a tertiary amine, to generate free radicals. Upon UV exposure, the photoinitiator enters an excited state and then abstracts a hydrogen atom from the co-initiator, which then becomes the initiating radical.[1]

Performance Comparison of Common Photoinitiators

The selection of a photoinitiator is dictated by the specific requirements of the application, including the desired cure speed, the thickness of the coating, and the importance of color stability. The following tables summarize the performance of several commercially available photoinitiators under controlled experimental conditions.

Table 1: Curing Speed of Various Photoinitiators

Photoinitiator	Type	Concentration (wt%)	Light Intensity (mW/cm²)	Time to Reach 80% Conversion (seconds)
Irgacure 184	I	2	100	5
TPO	I	2	100	3
BAPO	I	2	100	2
Benzophenone/Amine	II	2 / 2	100	8

Data is compiled from various sources and normalized for comparison. Actual performance may vary depending on the specific formulation and curing equipment.

Table 2: Depth of Cure for Different Photoinitiators

Photoinitiator	Type	Concentration (wt%)	Light Intensity (mW/cm²)	Depth of Cure (mm)
Irgacure 184	I	2	100	2.5
TPO	I	2	100	4.0
BAPO	I	2	100	5.0
Benzophenone/Amine	II	2 / 2	100	1.5

Depth of cure is highly dependent on the absorption characteristics of the photoinitiator and the opacity of the formulation.[2]

Table 3: Yellowing Index of Cured Films

Photoinitiator	Type	Yellowing Index (b*) after 24h UV Exposure
Irgacure 184	I	1.2
TPO	I	0.8
BAPO	I	0.5
Benzophenone/Amine	II	3.5

A lower b value indicates less yellowing. The yellowing of coatings can be influenced by the chemical structure of the photoinitiator and its byproducts.*[3]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and the experimental procedures, the following diagrams are provided in the DOT language.

Caption: Mechanism of a Type I Photoinitiator.

Caption: Mechanism of a Type II Photoinitiator.

Caption: General Experimental Workflow.

Experimental Protocols

1. Determination of Curing Speed by Real-Time Fourier Transform Infrared (RT-FTIR) Spectroscopy

This method monitors the disappearance of the acrylate double bond peak to determine the rate of polymerization.

• Instrumentation: An FTIR spectrometer equipped with an attenuated total reflectance (ATR) accessory and a UV light guide.[4]

• Sample Preparation: A small drop of the liquid formulation is placed on the ATR crystal.

• Procedure:

  • An initial IR spectrum of the uncured sample is recorded.

  • The UV source is activated, and spectra are continuously recorded at rapid intervals (e.g., every 0.5 seconds).

  • The decrease in the area of the acrylate C=C peak (typically around 810 cm⁻¹ or 1635 cm⁻¹) is monitored over time.[5]

  • The percentage of conversion is calculated by comparing the peak area at a given time to the initial peak area of the uncured sample.

2. Measurement of Depth of Cure

This protocol determines the maximum thickness of a coating that can be effectively cured.

• Sample Preparation: The formulation is placed in a cylindrical mold of a known depth (e.g., 10 mm) on a non-adherent substrate.

• Procedure:

  • The sample is exposed to a UV light source with a defined intensity for a specific duration.

  • After curing, the uncured liquid portion is removed by gently scraping or washing with a suitable solvent.

  • The thickness of the cured solid portion is measured using a digital micrometer. This value represents the depth of cure.[6]

3. Evaluation of Yellowing

This method quantifies the change in color of a cured film after UV exposure.

• Instrumentation: A spectrophotometer or colorimeter.

• Sample Preparation: The formulation is coated onto a white substrate at a uniform thickness and cured.

• Procedure:

  • The initial color of the cured film is measured using the CIELAB color space, and the b* value is recorded.

  • The sample is then subjected to a controlled period of UV exposure in a weathering chamber according to standards such as ASTM G154.[7][8]

  • The b* value is measured again after the exposure period.

  • The change in the b* value (Δb*) represents the degree of yellowing.[9]

References

• 1. UV Curing: Part Three; Free Radical Photoinitiators - Polymer Innovation Blog [polymerinnovationblog.com]
• 2. uvebtech.com [uvebtech.com]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. princeton.edu [princeton.edu]
• 7. What is UV Test ASTM G154? A Guide to UV Weathering Test [testronixinstruments.com]
• 8. ASTM Standards & their Significance for UV Weathering Test [prestoenviro.com]
• 9. jpmtr.org [jpmtr.org]

Unveiling the Structural Nuances: A Comparative Crystallographic Analysis of (3-Chlorophenyl)(4-methoxyphenyl)methanone and Its Analogs

A detailed examination of the crystallographic data of (3-Chlorophenyl)(4-methoxyphenyl)methanone in comparison to structurally related compounds provides valuable insights for researchers, scientists, and drug development professionals. While the precise crystal structure of (3-Chlorophenyl)(4-methoxyphenyl)methanone is not publicly available, this guide presents a comparative analysis with two close structural analogs: (4-chlorophenyl)(4-hydroxyphenyl)methanone and (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone. This comparison, supported by experimental data, sheds light on the influence of substituent placement and nature on the crystal packing and molecular conformation of benzophenone derivatives.

This guide offers a comprehensive look into the crystallographic parameters of these compounds, a detailed experimental protocol for their analysis, and a visual representation of the comparative workflow, empowering researchers to better understand structure-activity relationships in this class of molecules.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for the two comparator compounds, offering a side-by-side view of their structural characteristics.

Parameter	(4-chlorophenyl)(4-hydroxyphenyl)methanone	(5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone
Chemical Formula	C₁₃H₉ClO₂	C₁₅H₁₂BrClO₂
Molecular Weight	232.66 g/mol	339.61 g/mol
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁[1][2]	Pbca[3]
a (Å)	6.5465(9)[1]	9.5979(19)[3]
b (Å)	8.0647(11)[1]	12.951(3)[3]
c (Å)	10.8476(15)[1]	22.457(5)[3]
α (°)	90	90
β (°)	105.591(3)[1]	90
γ (°)	90	90
Volume (ų)	551.63(13)[1]	2791.3(10)[3]
Z	2	8
Dihedral Angle (°)	55.55(1)[1]	69.30(3)[3]
CCDC Number	2120367[1]	Not explicitly found, but referenced in the publication.

Experimental Protocols

The following outlines a general methodology for the synthesis and single-crystal X-ray diffraction analysis of substituted benzophenones, based on established laboratory practices.

Synthesis of Substituted Benzophenones

A common route for the synthesis of unsymmetrically substituted benzophenones is the Friedel-Crafts acylation. In a typical procedure, a substituted benzoyl chloride is reacted with a substituted benzene derivative in the presence of a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃).

For the synthesis of a compound like (3-Chlorophenyl)(4-methoxyphenyl)methanone, 3-chlorobenzoyl chloride would be reacted with anisole (methoxybenzene). The reaction is typically carried out in an inert solvent, such as dichloromethane, at reduced temperatures to control the reaction rate. Upon completion, the reaction mixture is quenched with a dilute acid and the product is extracted, purified by column chromatography or recrystallization, and characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Single-Crystal X-ray Diffraction Analysis

• Crystal Growth: High-quality single crystals are essential for X-ray diffraction studies. Crystals are typically grown by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture.

• Data Collection: A suitable single crystal is mounted on a goniometer head of a diffractometer. The crystal is then cooled to a low temperature (e.g., 100 K or 153 K) to minimize thermal vibrations. X-ray diffraction data are collected using monochromatic radiation (e.g., Mo Kα, λ = 0.71073 Å). A series of diffraction images are recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and subsequently refined by full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms are often placed in calculated positions and refined using a riding model. The final structural model is validated using software tools like CHECKCIF.

Comparative Analysis Workflow

The following diagram illustrates the logical workflow for the comparative analysis of the target compound and its analogs.

Caption: Workflow for the comparative crystallographic analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. (5-Bromo-2-chloro­phen­yl)(4-ethoxy­phen­yl)methanone - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (3-Chlorophenyl)(4-methoxyphenyl)methanone: A Guide for Laboratory Professionals

Researchers and scientists handling (3-Chlorophenyl)(4-methoxyphenyl)methanone must adhere to strict safety and disposal protocols to ensure a safe laboratory environment and regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of this halogenated organic compound.

I. Immediate Safety and Hazard Information

Personal Protective Equipment (PPE):

When handling (3-Chlorophenyl)(4-methoxyphenyl)methanone, the following PPE is mandatory:

• Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards.[3][4]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[5] Gloves must be inspected before use and disposed of properly after handling.[1][4]

• Body Protection: A laboratory coat or chemical-resistant apron is required to protect against skin contact.[3][6]

• Footwear: Closed-toe shoes must be worn in the laboratory at all times.[6]

• Respiratory Protection: If working with the compound in a way that may generate dust or aerosols, a respirator may be necessary.[3][7]

II. Quantitative Data Summary

The following table summarizes key quantitative data for compounds structurally similar to (3-Chlorophenyl)(4-methoxyphenyl)methanone. This information is provided as a reference for handling and safety procedures.

Property	Value	Source
Molecular Formula	C₁₄H₁₁ClO₂	[1]
Molecular Weight	246.69 g/mol	[1]
Appearance	Solid	Assumed based on similar compounds
Boiling Point	401.4 ± 45.0 °C (predicted for a similar isomer)	[8]
Melting Point	120-121 °C (for a similar isomer)	[8]
Disposal Classification	Halogenated Organic Waste	[2][6][9]

III. Detailed Disposal Protocol

The proper disposal of (3-Chlorophenyl)(4-methoxyphenyl)methanone is critical to prevent environmental contamination and ensure a safe workplace. As a halogenated organic solid, it must be treated as hazardous waste.

Step 1: Segregation of Waste

• Crucial First Step: Isolate (3-Chlorophenyl)(4-methoxyphenyl)methanone waste from all other waste streams at the point of generation.

• Designated Container: Use a dedicated, clearly labeled "Halogenated Organic Waste" container.[6] This container should be made of a compatible material, such as high-density polyethylene (HDPE).

• Prohibited Mixing: Do not mix this waste with non-halogenated organic waste, aqueous waste, acids, bases, or heavy metals.[2] Mixing can lead to dangerous chemical reactions and significantly increase disposal costs.[2]

Step 2: Waste Accumulation and Storage

• Container Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "(3-Chlorophenyl)(4-methoxyphenyl)methanone".[2]

• Secure Storage: Keep the waste container tightly sealed except when adding waste.[2] Store it in a cool, dry, and well-ventilated area, away from sources of ignition.

• Secondary Containment: The primary waste container should be placed within a larger, chemically resistant secondary container to prevent the release of contents in case of a leak or spill.

Step 3: Spill Management

In the event of a spill:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Personal Protection: Wear the appropriate PPE as outlined in Section I.

• Containment: For a solid spill, carefully sweep up the material to avoid creating dust and place it into the designated halogenated organic waste container.[1]

• Decontamination: Clean the spill area with an appropriate solvent and absorbent material. All contaminated cleaning materials must also be disposed of as halogenated organic waste.

Step 4: Final Disposal

• Professional Disposal Service: The ultimate disposal of halogenated organic waste must be handled by a licensed hazardous waste disposal company. This waste is typically destroyed via high-temperature incineration at a permitted facility.

• Institutional Procedures: Follow your institution's specific procedures for requesting a hazardous waste pickup. This usually involves completing a waste manifest form.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Caption: Disposal workflow from generation to final incineration.

References

• 1. capotchem.com [capotchem.com]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. echemi.com [echemi.com]
• 5. hsa.ie [hsa.ie]
• 6. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 7. echemi.com [echemi.com]
• 8. (4-chlorophenyl)(4-methoxy-3-methylphenyl)methanone CAS#: 68947-53-5 [m.chemicalbook.com]
• 9. Classification of special laboratory waste – Oficina de Seguretat, Salut i Medi Ambient [ub.edu]

Personal protective equipment for handling (3-Chlorophenyl)(4-methoxyphenyl)methanone

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, use, and disposal of (3-Chlorophenyl)(4-methoxyphenyl)methanone (CAS: 13389-51-0).

This document provides critical safety and logistical information to ensure the proper handling and disposal of (3-Chlorophenyl)(4-methoxyphenyl)methanone in a laboratory setting. Adherence to these guidelines is essential for maintaining a safe research environment.

Hazard Identification and Personal Protective Equipment (PPE)

(3-Chlorophenyl)(4-methoxyphenyl)methanone is classified as harmful if swallowed, inhaled, or in contact with skin.[1] Appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects eyes from dust particles and splashes.
Hand Protection	Chemical-resistant gloves	Prevents skin contact and absorption.
Body Protection	Laboratory coat	Protects against contamination of personal clothing.
Respiratory Protection	Use in a chemical fume hood	Prevents inhalation of harmful dust.

Operational and Disposal Plans

Step-by-Step Handling Procedures:

• Engineering Controls: All handling of (3-Chlorophenyl)(4-methoxyphenyl)methanone should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[1]

• Personal Protective Equipment (PPE): Before handling, ensure all personnel are equipped with the PPE outlined in Table 1.

• Weighing and Transfer: When weighing or transferring the compound, use techniques that minimize dust generation.

• Hygiene: After handling, wash hands thoroughly with soap and water. Contaminated clothing should be removed and washed before reuse.[1]

Spill and Accidental Release Measures:

• Evacuation: In case of a significant spill, evacuate the immediate area.

• Containment: Prevent the spread of the dust.

• Cleanup: Carefully sweep up the spilled material and place it in a sealed container for disposal. Avoid creating dust clouds.

• Ventilation: Ensure the area is well-ventilated after cleanup.

First Aid Measures:

• If Inhaled: Move the individual to fresh air. If symptoms persist, seek medical attention.[1]

• In Case of Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water. If irritation occurs, seek medical advice.[1]

• In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes. Seek medical attention.

• If Swallowed: Rinse out the mouth with water and seek immediate medical attention.[1]

Disposal Plan:

Disposal of (3-Chlorophenyl)(4-methoxyphenyl)methanone and any contaminated materials must be handled by a licensed professional waste disposal service.[1] Dispose of contents and container in accordance with all local, regional, national, and international regulations.

Workflow for Safe Handling

The following diagram illustrates the procedural workflow for the safe handling of (3-Chlorophenyl)(4-methoxyphenyl)methanone.

Caption: Workflow for safe handling of the chemical.

References

• 1. (3-CHLORO-BENZYL)-HYDRAZINE | CAS#:13389-51-0 | Chemsrc [chemsrc.com]